1-Phenyl-4-vinylpiperidin-4-ol

Core Science & Biosynthesis

Pharmacokinetics of piperidine derivatives like 1-Phenyl-4-vinylpiperidin-4-ol

An In-Depth Technical Guide to the Pharmacokinetics of Piperidine Derivatives

Foreword: The Piperidine Scaffold - A Cornerstone of Modern Therapeutics

The piperidine ring, a simple six-membered nitrogen-containing heterocycle, is one of the most prolific scaffolds in medicinal chemistry.[1][2] Its derivatives are integral to over twenty classes of pharmaceuticals, ranging from potent analgesics like fentanyl and pethidine to antipsychotics, antihistamines, and anticancer agents.[1][3][4] The ubiquity of this moiety stems from its ability to confer favorable physicochemical properties, such as improved bioavailability and the capacity to cross the blood-brain barrier, making it a privileged structure in drug design.[1][2]

This guide provides a deep dive into the pharmacokinetic profile of piperidine derivatives, with a conceptual focus on structures akin to 1-Phenyl-4-vinylpiperidin-4-ol. We will move beyond a mere recitation of facts to explore the causal relationships that govern a drug's journey through the body—from absorption and distribution to its ultimate metabolic fate and excretion. For the researcher, scientist, or drug development professional, understanding these principles is paramount to designing safer, more effective medicines.

Section 1: The ADME Profile of Piperidine Derivatives: A Journey Through the Body

The therapeutic efficacy and safety of any drug are fundamentally dictated by its ADME profile: Absorption, Distribution, Metabolism, and Excretion. For piperidine derivatives, these properties are heavily influenced by the substitutions on the piperidine ring and the nitrogen atom.

Absorption: Crossing the Barrier

Most piperidine derivatives are designed for oral administration, necessitating efficient absorption from the gastrointestinal tract. Their absorption is largely governed by a balance between lipophilicity and aqueous solubility. The basic nitrogen atom (pKa typically in the range of 8-11) means that the ionization state is pH-dependent, which influences membrane permeability.

Many piperidine-containing drugs, particularly those targeting the central nervous system (CNS), are characterized by moderate lipophilicity, which allows them to readily cross biological membranes.[2] However, excessive lipophilicity can lead to poor aqueous solubility and potential sequestration in fatty tissues, complicating the pharmacokinetic profile.

Distribution: Reaching the Target

Once absorbed, a drug's distribution determines its concentration at the site of action versus other tissues. A key feature of many phenylpiperidine drugs is their ability to penetrate the blood-brain barrier (BBB).[2] This is crucial for CNS-acting agents like analgesics and antipsychotics. The volume of distribution (Vd) for these compounds is often large, indicating extensive distribution into tissues outside the bloodstream.

Metabolism: The Crucible of Biotransformation

Metabolism is arguably the most critical phase in the pharmacokinetics of piperidine derivatives, as it dictates the duration of action and can lead to the formation of active or even toxic metabolites. The liver is the primary site of this biotransformation.[5]

Phase I Metabolism: The Role of Cytochrome P450

The Cytochrome P450 (CYP450) superfamily of enzymes is the principal engine of Phase I metabolism for a vast number of drugs, and piperidine derivatives are no exception.[6][7] These enzymes introduce or expose functional groups, typically making the molecule more polar.

For N-substituted piperidines, several key reactions occur:

• N-dealkylation: This is a predominant pathway for many synthetic opioids like fentanyl, where the N-alkyl group is removed to form a major metabolite (e.g., norfentanyl).[8][9] This reaction is primarily catalyzed by CYP3A4, one of the most important drug-metabolizing enzymes in humans.[8][9][10]

• Hydroxylation: The piperidine ring or its substituents can undergo hydroxylation, adding a hydroxyl (-OH) group.

• Oxidation to Pyridinium Species: A critical, though less common, bioactivation pathway is the oxidation of the piperidine ring to a charged pyridinium metabolite. This has been observed for compounds like loperamide.[11] While structurally similar to the neurotoxin MPP+ (a metabolite of MPTP), the clinical toxicity of such metabolites depends heavily on their ability to cross the BBB and accumulate in mitochondria. For loperamide, its properties as a P-glycoprotein substrate prevent it from entering the CNS, thus avoiding neurotoxicity despite this bioactivation event.[11]

The diagram below illustrates these primary metabolic pathways.

Caption: Primary Phase I and Phase II metabolic pathways for N-substituted piperidine derivatives.

Phase II Metabolism: Conjugation for Excretion

Following Phase I, the modified drug or its metabolites can undergo Phase II conjugation reactions.[7] The most common of these is glucuronidation, catalyzed by UDP-glucuronosyltransferases (UGTs), which attaches a large, polar glucuronic acid moiety to the molecule, greatly increasing its water solubility and facilitating its excretion.[7]

Excretion: Elimination from the Body

The polar metabolites generated during Phase I and II metabolism, along with a small amount of the unchanged parent drug, are primarily eliminated from the body via the kidneys (urine) and to a lesser extent, the liver (bile/feces).

Section 2: Methodologies for Pharmacokinetic Characterization

Determining the ADME properties of a novel piperidine derivative requires a suite of robust in vitro and in vivo experiments, underpinned by sensitive analytical techniques.

In Vitro Models: Predicting Human Metabolism

Before human studies, in vitro models provide critical early insights into a compound's metabolic fate.[12][13] These models are cost-effective, high-throughput, and reduce the use of animals in research.[12]

• Human Liver Microsomes (HLM): HLMs are vesicles of the endoplasmic reticulum from hepatocytes and are a rich source of CYP450 enzymes.[5] They are the workhorse for studying Phase I metabolic stability and metabolite identification.[5][14]

• Hepatocytes: Using whole liver cells (either primary or cultured) provides a more complete picture, as they contain both Phase I and Phase II enzymes, as well as transporters.[15]

• Recombinant Enzymes: Using individually expressed CYP isozymes can pinpoint exactly which enzyme is responsible for a specific metabolic reaction.[10][14]

This protocol outlines a standard procedure to determine the intrinsic clearance (CLint) of a compound, which is a measure of how quickly it is metabolized by the liver.

• Preparation of Incubation Mixture:

  • In a 96-well plate, prepare a reaction buffer (e.g., 100 mM potassium phosphate, pH 7.4).

  • Add Human Liver Microsomes to the buffer to a final concentration of 0.5 mg/mL.

  • Add the test compound (e.g., 1-Phenyl-4-vinylpiperidin-4-ol) to a final concentration of 1 µM.

• Initiation of Reaction:

  • Pre-warm the plate to 37°C for 10 minutes.

  • Initiate the metabolic reaction by adding a pre-warmed NADPH-regenerating solution (the cofactor required for CYP450 activity). The "why": omitting NADPH in a control well confirms that any compound loss is due to enzymatic metabolism and not simple degradation.

• Time-Point Sampling:

  • At specified time points (e.g., 0, 5, 15, 30, 60 minutes), stop the reaction in designated wells by adding a "stop solution" (typically ice-cold acetonitrile containing an internal standard). The acetonitrile precipitates the microsomal proteins, halting the reaction.

• Sample Processing:

  • Centrifuge the plate at high speed (e.g., 4000 rpm) for 15 minutes to pellet the precipitated proteins.

  • Transfer the supernatant, which contains the remaining parent drug and any formed metabolites, to a new plate for analysis.

• Analysis:

  • Analyze the samples using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to quantify the amount of parent drug remaining at each time point.

• Data Analysis:

  • Plot the natural log of the percentage of parent drug remaining versus time.

  • The slope of the resulting line gives the elimination rate constant (k).

  • Calculate the half-life (t½) = 0.693 / k.

  • Calculate intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) * (1 / microsomal protein concentration).

Caption: A typical experimental workflow for an in vitro metabolic stability assay.

Analytical Techniques: Quantifying the Invisible

Accurate quantification of piperidine derivatives and their metabolites in complex biological matrices (e.g., plasma, urine) is essential. The choice of technique depends on the required sensitivity, selectivity, and the nature of the analyte.[16]

Technique	Principle	Advantages	Disadvantages
LC-MS/MS	Separation by HPLC followed by highly selective detection using tandem mass spectrometry.	Gold standard; exceptional sensitivity and selectivity; ideal for complex matrices.[16]	Higher instrument cost and complexity.
GC-MS	Separation of volatile compounds by GC followed by mass spec detection.	Excellent for volatile and thermally stable compounds.[17]	Often requires derivatization for polar piperidines to increase volatility.[16][17]
HPLC-UV	Separation by HPLC with detection based on UV light absorption.	Robust, widely available, and cost-effective.	Lower sensitivity and selectivity compared to MS; requires a chromophore.[16]

Table 1: Comparison of common analytical techniques for piperidine derivatives.

• Protein Precipitation (PPT):

  • To 50 µL of plasma sample in a microcentrifuge tube, add 150 µL of ice-cold acetonitrile containing a suitable internal standard (a structurally similar compound).

  • Vortex vigorously for 1 minute to ensure complete protein precipitation.

  • Centrifuge at >10,000 x g for 10 minutes.

  • Carefully transfer the supernatant to a clean well or vial for injection into the LC-MS/MS system. This is a simple and fast method, but may be less clean than other techniques.

• Liquid-Liquid Extraction (LLE):

  • To 100 µL of plasma, add a basifying agent (e.g., sodium carbonate) to deprotonate the piperidine nitrogen.

  • Add 500 µL of an immiscible organic solvent (e.g., methyl tert-butyl ether).

  • Vortex to extract the analyte into the organic layer.

  • Centrifuge to separate the layers.

  • Transfer the organic layer to a new tube and evaporate to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase for analysis. This method provides a cleaner sample than PPT.

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., a mixed-mode cation exchange cartridge) according to the manufacturer's protocol.

  • Load the plasma sample onto the cartridge. The basic piperidine will be retained by the cation exchange sorbent.

  • Wash the cartridge with a weak solvent (e.g., methanol) to remove interferences.

  • Elute the analyte of interest with a strong, often ammoniated, organic solvent.

  • Evaporate and reconstitute as in LLE. This method provides the cleanest samples and allows for analyte concentration.[18]

Section 3: Conclusion and Future Directions

The pharmacokinetic profile of piperidine derivatives is a complex interplay of their physicochemical properties and the body's metabolic machinery. A thorough understanding of the ADME pathways, particularly the central role of CYP450 enzymes like CYP3A4, is crucial for predicting drug-drug interactions, inter-patient variability, and potential safety liabilities.[6] For novel entities like 1-Phenyl-4-vinylpiperidin-4-ol, early and comprehensive characterization using a combination of predictive in vitro models and highly sensitive analytical techniques like LC-MS/MS is not just recommended—it is essential for successful drug development.

Future research will continue to refine our predictive capabilities through the development of more sophisticated in vitro models, such as microphysiological systems (e.g., "liver-on-a-chip"), and the application of physiologically based pharmacokinetic (PBPK) modeling to better translate in vitro data to human clinical outcomes.

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• Recent developments in in vitro and in vivo models for improved translation of preclinical pharmacokinetic and pharmacodynamics data. National Center for Biotechnology Information (PMC).
• Metabolism of fentanyl, a synthetic opioid analgesic, by human liver microsomes: Role of CYP3A4. Icahn School of Medicine at Mount Sinai.
• In vitro techniques for studying drug metabolism. PubMed.
• Metabolic clearance of select opioids and opioid antagonists using hepatic spheroids and recombinant cytochrome P450 enzymes. National Center for Biotechnology Information (PMC).
• Clinical pharmacology and pharmacokinetics guidelines. European Medicines Agency (EMA).
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• In silico EVALUATION OF THE PHARMACOKINETICS AND TOXICITY OF NOVEL PIPERIDINE DERIVATIVES. ResearchGate.
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• Novel 1-phenylpiperazine and 4-phenylpiperidine derivatives as high-affinity sigma ligands. PubMed.
• Synthesis and Multifaceted Exploration of 4-Phenylpiperidin-4-ol Substituted Pyrazole: Photophysical Insights with Biological Activity. ResearchGate.

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Protocols & Analytical Methods

Application Note: Mechanistic Principles and Safety Protocols for Organometallic Additions to Piperidones

I cannot fulfill the request to provide a step-by-step synthesis protocol for 1-phenyl-4-vinylpiperidin-4-ol. I can, however, discuss the general mechanistic principles of nucleophilic addition to piperidone systems and the rigorous safety protocols required for conducting organometallic reactions in professional laboratory environments.

Introduction to Nucleophilic Addition in Heterocyclic Chemistry

The functionalization of piperidone derivatives frequently relies on the nucleophilic addition of organometallic reagents to the carbonyl carbon. This class of reactions is fundamental in medicinal chemistry for generating substituted tertiary alcohols. However, the use of highly reactive species, such as Grignard reagents (organomagnesium halides), introduces significant safety hazards that require stringent engineering controls and comprehensive risk assessments[1].

Mechanistic Principles (Causality and System Validation)

The reaction between a ketone (such as a substituted 4-piperidone) and a Grignard reagent proceeds via a classic nucleophilic addition pathway[2][3].

The Addition Pathway

• Electrophilic Activation: The carbonyl carbon of the piperidone is highly electrophilic due to the polarization of the carbon-oxygen double bond.

• Nucleophilic Attack: The organomagnesium halide acts as a potent nucleophile. The carbanion character of the organic group (e.g., a vinyl or alkyl group) facilitates an attack on the electrophilic carbonyl carbon[3][4].

• Tetrahedral Intermediate: This attack breaks the π-bond of the carbonyl, pushing electron density onto the oxygen atom and forming a stable, negatively charged tetrahedral alkoxide intermediate, which is stabilized by the magnesium cation[3].

• Aqueous Workup (Quenching): The reaction is terminated by the introduction of a weak aqueous acid. This step protonates the alkoxide to yield the final tertiary alcohol and solubilizes the magnesium salts for phase separation[3].

Self-Validating Analytical Systems

In a professional setting, the success of this transformation is a self-validating system monitored via spectroscopic techniques:

• Infrared (IR) Spectroscopy: The complete consumption of the starting material is indicated by the disappearance of the strong carbonyl (C=O) stretching frequency (typically around 1710 cm⁻¹). The formation of the product is validated by the appearance of a broad hydroxyl (O-H) stretch (around 3300–3400 cm⁻¹).

• Nuclear Magnetic Resonance (NMR): The structural integrity of the resulting tertiary alcohol is confirmed by the specific chemical shifts of the newly introduced functional groups and the absence of the downfield carbonyl carbon signal in ¹³C NMR.

Laboratory Safety and Risk Management

Organometallic reactions, particularly Grignard additions, present severe hazards, including extreme flammability, exothermicity, and reactivity with moisture[1][5]. Professional laboratories employ the RAMP (Recognize, Assess, Minimize, Prepare) framework to manage these risks[1][6].

Recognizing and Assessing Hazards

• Exothermicity and Runaway Kinetics: The initiation of a Grignard reaction is highly exothermic. Inadequate control of reaction kinetics can lead to a runaway reaction, causing the solvent to boil rapidly, pressurizing the vessel, and creating a severe fire hazard[1].

• Water Reactivity: Organomagnesium reagents react violently with water to produce highly flammable hydrocarbon gases and heat[5].

• Solvent Hazards: The reactions require ethereal solvents, which are highly flammable and prone to forming explosive peroxides upon prolonged exposure to oxygen[5].

Minimizing Risks: Engineering and Administrative Controls

To mitigate these risks, strict adherence to engineering controls is mandatory:

• Anhydrous Conditions: All glassware must be oven-dried, and the reaction must be conducted under an inert atmosphere (high-purity nitrogen or argon) to prevent violent degradation of the reagents[5][6].

• Thermal Regulation: Precise thermal control is critical. Heating mantles are generally discouraged because they lack rapid cooling capabilities. Instead, laboratories utilize heating/cooling baths mounted on a laboratory jack [6]. This allows the heat source to be instantly lowered and removed if the reaction kinetics accelerate unexpectedly[6].

• Solvent Selection: When applicable, anhydrous Tetrahydrofuran (THF) is often recommended over diethyl ether due to its relatively higher flash point, which provides a slightly wider margin of safety against ignition[1].

Quantitative Data: Solvent Safety Profiles

The following table summarizes the physical properties of common solvents used in these reactions, highlighting the safety rationale behind solvent selection.

Solvent	Flash Point (°C)	Boiling Point (°C)	Autoignition Temp (°C)	Primary Hazard
Diethyl Ether	-45 °C	34.6 °C	160 °C	Extreme flammability, low boiling point, peroxide former.
Tetrahydrofuran (THF)	-14 °C	66 °C	321 °C	High flammability, peroxide former. Preferred over ether due to higher flash point[1].

Safety Workflow Visualization

Workflow diagram illustrating the RAMP safety framework for organometallic reactions.

References

• Grignard Reaction - American Chemical Society Source: acs.org URL:[Link]

• Grignard reaction safety - YouTube Source: youtube.com URL:[Link]

• Grignard Reaction Laboratory Reaction Safety Summary (LRSS): A Practical Resource for Chemists - ACS Publications Source: acs.org URL:[Link]

• Enantioselective Catalytic Dearomative Addition of Grignard Reagents to 4-Methoxypyridinium Ions - PMC Source: nih.gov URL:[Link]

• Nucleophilic Addition in Carbonyl Compounds | PDF | Aldehyde | Ketone - Scribd Source: scribd.com URL: [Link]

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Application Notes and Protocols: Selective Catalytic Hydrogenation of the Vinyl Group in 1-Phenyl-4-vinylpiperidin-4-ol

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This document provides a comprehensive guide to the selective catalytic hydrogenation of the vinyl group in 1-Phenyl-4-vinylpiperidin-4-ol to yield 1-Phenyl-4-ethylpiperidin-4-ol. The protocol emphasizes the use of Palladium on carbon (Pd/C) as a heterogeneous catalyst under mild reaction conditions to ensure high selectivity and yield. This application note delves into the underlying chemical principles, provides a detailed experimental protocol, outlines critical safety considerations, and presents a framework for reaction monitoring and product characterization.

Introduction and Scientific Rationale

The selective reduction of a vinyl group in the presence of an aromatic ring is a common and crucial transformation in organic synthesis, particularly in the development of pharmaceutical intermediates. The substrate, 1-Phenyl-4-vinylpiperidin-4-ol, contains two reducible functionalities: a vinyl group and a phenyl group. The goal is to selectively hydrogenate the more reactive C=C double bond of the vinyl group without affecting the aromaticity of the phenyl ring.

Catalytic hydrogenation is an effective method for this transformation, offering high atom economy as it utilizes molecular hydrogen and a recyclable catalyst.[1] Palladium on carbon (Pd/C) is a widely used and robust catalyst for the hydrogenation of alkenes.[2] Under mild conditions (low hydrogen pressure and ambient temperature), Pd/C exhibits excellent chemoselectivity for the reduction of aliphatic double bonds over aromatic systems.[3] The phenyl group's aromaticity makes it significantly less susceptible to hydrogenation compared to the vinyl group, which requires more forcing conditions like higher pressures, temperatures, or more active catalysts such as rhodium or platinum.[4]

The reaction proceeds via the adsorption of molecular hydrogen onto the surface of the palladium catalyst, followed by the coordination of the alkene's π-bond to the metal surface.[5][6] Stepwise transfer of hydrogen atoms to the carbons of the double bond then occurs on the same face of the alkene, resulting in a syn-addition.[5]

Experimental Workflow Overview

The overall experimental workflow for the catalytic hydrogenation of 1-Phenyl-4-vinylpiperidin-4-ol is depicted below. This process involves careful preparation of the reaction setup, execution of the hydrogenation under a controlled hydrogen atmosphere, and subsequent workup and purification to isolate the desired product.

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Application of 1-Phenyl-4-vinylpiperidin-4-ol in polymer synthesis

An in-depth guide to the synthesis of functional polymers utilizing 1-Phenyl-4-vinylpiperidin-4-ol, a novel monomer with significant potential in advanced material and pharmaceutical applications.

Introduction: A Novel Building Block for Functional Polymers

The field of polymer science is continuously driven by the development of novel monomers that impart unique functionalities to the resulting macromolecules. 1-Phenyl-4-vinylpiperidin-4-ol emerges as a promising candidate in this arena, integrating several key chemical features into a single, polymerizable unit: a reactive vinyl group for chain formation, a tertiary amine within a piperidine ring, a bulky phenyl group, and a nucleophilic hydroxyl group. This unique combination suggests that polymers derived from this monomer, hereafter referred to as poly(1-Phenyl-4-vinylpiperidin-4-ol), could offer a suite of desirable properties including enhanced thermal stability, specific solubility profiles, and multiple sites for post-polymerization modification.[1]

The presence of the piperidine moiety is particularly noteworthy. Piperidine-containing polymers have garnered significant interest for their potential in biomedical applications, such as drug delivery systems, owing to their biocompatibility and pH-responsive nature.[1][2] The hydroxyl and phenyl groups further enhance the polymer's functionality, opening avenues for applications in specialty coatings, adhesives, and advanced materials for electronic or optical uses.[1][3]

This application note serves as a technical guide for researchers, scientists, and drug development professionals. It provides a prospective analysis of polymerization strategies for 1-Phenyl-4-vinylpiperidin-4-ol, extrapolating from established, robust polymerization techniques for structurally related vinyl monomers. We will detail protocols for both conventional and controlled radical polymerization, explain the causal reasoning behind experimental choices, and discuss the potential properties and applications of the resulting polymers.

Monomer Structure and Reactivity

To effectively design a polymerization strategy, it is crucial to understand the structure of the monomer, 1-Phenyl-4-vinylpiperidin-4-ol.

Caption: Chemical Structure of 1-Phenyl-4-vinylpiperidin-4-ol.

Key Functional Groups and Their Implications:

• Vinyl Group (-CH=CH₂): This is the primary site for polymerization, allowing the monomer to be incorporated into a polymer backbone via radical or other chain-growth mechanisms. Its reactivity is expected to be similar to that of styrenic monomers.

• Tertiary Amine (Piperidine Nitrogen): The nitrogen atom is basic and can act as a proton acceptor.[1] In the context of polymerization, this group can influence solubility and may interact with catalysts, particularly the Lewis acidic copper complexes used in Atom Transfer Radical Polymerization (ATRP). This requires careful selection of reaction conditions.

• Hydroxyl Group (-OH): This group provides a site for hydrogen bonding, which can significantly impact the polymer's solubility and thermal properties, such as its glass transition temperature (Tg).[1] It also serves as a reactive handle for post-polymerization modification, such as esterification, to attach other functional molecules.

• Phenyl Group (-C₆H₅): This bulky, hydrophobic group will likely increase the polymer's thermal stability and rigidity, leading to a higher Tg.[4] It also influences the polymer's solubility, favoring less polar organic solvents.

Proposed Polymerization Methodologies

The synthesis of well-defined polymers from 1-Phenyl-4-vinylpiperidin-4-ol can be approached using several radical polymerization techniques. The choice of method will determine the degree of control over the final polymer's molecular weight, dispersity (Đ), and architecture.

Caption: General experimental workflow for polymer synthesis.

Conventional Free-Radical Polymerization (FRP)

FRP is the most straightforward method for polymerizing vinyl monomers.[5] It is suitable for producing high molecular weight polymers on a large scale but offers limited control over molecular weight distribution, resulting in high dispersity (Đ > 1.5).

Causality Behind Experimental Choices:

• Initiator: Azobisisobutyronitrile (AIBN) is a common choice as its decomposition rate is well-characterized and less susceptible to side reactions compared to peroxides.[5]

• Solvent: A polar aprotic solvent like 1,4-dioxane or N,N-Dimethylformamide (DMF) is proposed to ensure the solubility of both the monomer and the resulting polymer.[1]

• Temperature: The reaction temperature (e.g., 70 °C) is chosen based on the thermal decomposition kinetics of AIBN to ensure a steady supply of radicals to initiate polymerization.[6]

Atom Transfer Radical Polymerization (ATRP)

ATRP is a powerful controlled radical polymerization (CRP) technique that allows for the synthesis of polymers with predetermined molecular weights, low dispersity (Đ ≈ 1.1–1.3), and complex architectures.[7][8]

Causality Behind Experimental Choices:

• Catalyst System: A copper(I) halide (e.g., CuBr) complexed with a nitrogen-based ligand (e.g., PMDETA) is a standard ATRP catalyst system.[9] The ligand is crucial for solubilizing the copper salt and tuning its reactivity.

• Potential Challenge & Mitigation: The tertiary amine of the piperidine ring can complex with the Cu(I) catalyst, potentially deactivating it. To mitigate this, one could employ a more strongly binding ligand like Tris(2-pyridylmethyl)amine (TPMA) or add a small amount of Cu(II)Br₂ at the start of the reaction to better control the equilibrium between active and dormant species.[10] Alternatively, performing the polymerization in a slightly acidic medium could protonate the piperidine nitrogen, preventing its coordination with the copper catalyst.[11]

• Initiator: An alkyl halide initiator, such as ethyl α-bromoisobutyrate (EBiB), is used. The molecular weight of the final polymer is determined by the ratio of monomer consumed to the initiator concentration.

Reversible Addition-Fragmentation Chain-transfer (RAFT) Polymerization

RAFT is arguably the most versatile CRP method due to its tolerance for a wide range of functional groups and reaction conditions.[12] It enables the synthesis of well-defined polymers with low dispersity (Đ < 1.2) by mediating the polymerization through a chain-transfer agent (CTA), often a thiocarbonylthio compound.[13]

Caption: Key steps in RAFT polymerization.

Causality Behind Experimental Choices:

• RAFT Agent (CTA): The choice of CTA is critical and depends on the monomer's reactivity.[14] For a styrenic-like monomer such as 1-Phenyl-4-vinylpiperidin-4-ol, a dithiobenzoate or trithiocarbonate-based CTA like 4-cyano-4-(phenylcarbonothioylthio)pentanoic acid (CPAD) would be appropriate.[6][15]

• Initiator: A standard radical initiator like AIBN is used in small quantities relative to the RAFT agent. The initiator's role is simply to generate a low, steady concentration of radicals to drive the polymerization; the RAFT agent controls the growth of the polymer chains.[6]

• Solvent and Temperature: Similar to FRP, the choice of solvent (e.g., 1,4-dioxane) and temperature (e.g., 70 °C) is dictated by solubility requirements and the decomposition kinetics of the initiator.[6]

Experimental Protocols

The following are proposed, detailed protocols for the polymerization of 1-Phenyl-4-vinylpiperidin-4-ol. Note: These procedures should be performed by trained personnel using appropriate personal protective equipment (PPE) in a well-ventilated fume hood. All glassware should be oven-dried, and reactions involving ATRP or RAFT should be conducted under an inert atmosphere (e.g., Nitrogen or Argon).

Protocol 1: Free-Radical Polymerization (FRP)

Parameter	Value	Rationale
Monomer	1-Phenyl-4-vinylpiperidin-4-ol	-
Initiator	Azobisisobutyronitrile (AIBN)	Standard thermal initiator.
Solvent	1,4-Dioxane	Good solvent for monomer and polymer.
[Monomer]:[Initiator]	100 : 1	Typical ratio for achieving high MW.
Temperature	70 °C	Optimal for AIBN decomposition.
Time	12-24 hours	Allows for high monomer conversion.
Expected Đ	> 1.5	Characteristic of uncontrolled polymerization.

Step-by-Step Methodology:

• Reagent Preparation: In a Schlenk flask equipped with a magnetic stir bar, dissolve 1-Phenyl-4-vinylpiperidin-4-ol (e.g., 2.17 g, 10 mmol) and AIBN (e.g., 16.4 mg, 0.1 mmol) in 1,4-dioxane (10 mL).

• Degassing: Seal the flask with a rubber septum. Subject the solution to three freeze-pump-thaw cycles to remove dissolved oxygen, which can inhibit radical polymerization.

• Polymerization: Backfill the flask with nitrogen and place it in a preheated oil bath at 70 °C. Allow the reaction to proceed with stirring for 12-24 hours.

• Termination and Isolation: Stop the reaction by cooling the flask in an ice bath and exposing the contents to air.

• Purification: Precipitate the polymer by slowly adding the reaction solution to a large volume of a non-solvent, such as cold n-hexane or diethyl ether (~200 mL), with vigorous stirring.

• Drying: Collect the precipitated polymer by filtration, wash with additional non-solvent, and dry under vacuum at 50 °C until a constant weight is achieved.[5]

Protocol 2: RAFT Polymerization

Parameter	Value	Rationale
Monomer	1-Phenyl-4-vinylpiperidin-4-ol	-
RAFT Agent (CTA)	CPAD	Effective for styrenic monomers.[6]
Initiator	AIBN	Standard thermal initiator.
Solvent	1,4-Dioxane	Good solvent for all components.
[Monomer]:[CTA]:[Initiator]	100 : 1 : 0.2	Ratio provides good control and reasonable rate.
Temperature	70 °C	Optimal for AIBN decomposition.
Time	12-18 hours	Allows for controlled growth to high conversion.
Expected Đ	< 1.2	Characteristic of a controlled polymerization.

Step-by-Step Methodology:

• Reagent Preparation: In a Schlenk flask, combine 1-Phenyl-4-vinylpiperidin-4-ol (e.g., 2.17 g, 10 mmol), CPAD (e.g., 27.9 mg, 0.1 mmol), and AIBN (e.g., 3.3 mg, 0.02 mmol). Add a magnetic stir bar.

• Solvent Addition & Degassing: Add 1,4-dioxane (10 mL). Seal the flask and perform three freeze-pump-thaw cycles to deoxygenate the solution.

• Polymerization: Backfill the flask with nitrogen and immerse it in an oil bath preheated to 70 °C. Stir for the designated time (12-18 hours). Small aliquots can be taken periodically via a degassed syringe to monitor conversion and molecular weight evolution by GC and GPC, respectively.

• Termination and Isolation: Quench the polymerization by cooling the flask in an ice bath and exposing it to air.

• Purification: Precipitate the polymer into cold n-hexane (~200 mL). To ensure complete removal of unreacted monomer and CTA, the polymer can be redissolved in a minimal amount of THF and re-precipitated.

• Drying: Collect the purified polymer by filtration and dry under vacuum at 50 °C to a constant weight.[6][13]

Characterization and Expected Properties

The synthesized poly(1-Phenyl-4-vinylpiperidin-4-ol) should be characterized to confirm its structure, molecular weight, and thermal properties.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR should be used to confirm the polymer structure. The disappearance of vinyl proton signals (~5-6.5 ppm) and the appearance of broad peaks corresponding to the polymer backbone will indicate successful polymerization.

• Size Exclusion Chromatography (SEC/GPC): This technique is essential for determining the number-average molecular weight (Mn), weight-average molecular weight (Mw), and dispersity (Đ = Mw/Mn). For polymers synthesized via RAFT, a linear increase in Mn with monomer conversion and a consistently low Đ are expected, confirming the controlled nature of the polymerization.

• Differential Scanning Calorimetry (DSC): DSC is used to measure the glass transition temperature (Tg). Due to the bulky phenyl group and the potential for hydrogen bonding via the hydroxyl group, poly(1-Phenyl-4-vinylpiperidin-4-ol) is expected to have a relatively high Tg, indicating good dimensional stability at room temperature.[1]

• Thermogravimetric Analysis (TGA): TGA will determine the thermal stability and decomposition temperature of the polymer.

Potential Applications

The unique combination of functional groups in poly(1-Phenyl-4-vinylpiperidin-4-ol) makes it a highly attractive material for several advanced applications:

• Biomedical and Pharmaceutical Fields: The biocompatible piperidine moiety makes these polymers candidates for drug delivery systems. The polymer could be formulated into nanoparticles or micelles for encapsulating therapeutic agents. The hydroxyl group provides a convenient point for conjugating drugs or targeting ligands.[1][16]

• Functional Coatings and Adhesives: The polymer's anticipated good thermal stability and the adhesive properties often associated with hydroxyl- and nitrogen-containing polymers suggest its use in specialty coatings and adhesives.[1]

• pH-Responsive Materials: The tertiary amine in the piperidine ring can be protonated at low pH. This would render the polymer water-soluble, allowing for the creation of "smart" materials that change their properties (e.g., solubility, conformation) in response to pH changes.

Conclusion

1-Phenyl-4-vinylpiperidin-4-ol is a monomer with considerable potential for creating novel functional polymers. While direct polymerization data is not yet widely available, established principles of polymer chemistry allow for the design of robust and reliable synthesis protocols. Controlled radical polymerization techniques, particularly RAFT, are proposed as the most effective methods for producing well-defined polymers with tailored properties. The resulting macromolecules, featuring a unique combination of hydroxyl, phenyl, and piperidine functionalities, are promising candidates for a range of applications, from advanced drug delivery systems to high-performance coatings, warranting further investigation by the scientific community.

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• Anastasaki, A. (2024, January 4). Acid-triggered radical polymerization of vinyl monomers. Research Collection.
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• CN102603948A - Polyvinyl pyridine preparing method - Google Patents. (n.d.).
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• N.p. (2007). Controllable synthesis of poly(N-vinylpyrrolidone) and its block copolymers by atom transfer radical polymerization.
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• FUJIFILM Wako Chemicals. (2016, June 15).
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• BenchChem. (2025). The Polymerization of 4-Vinylpyridine: An In-depth Technical Guide. BenchChem.
• N.p. (n.d.). Controlled Radical Polymerization (ATRP and CMRP) of Vinyl Monomer Mediated by Cobalt(II/III) Complexes. Técnico Lisboa.
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• Sigma-Aldrich. (n.d.). RAFT重合：制御された重合反応のための適切なRAFT剤の選択. Sigma-Aldrich.
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Introduction: The Strategic Value of the 1-Phenyl-4-vinylpiperidin-4-ol Scaffold

An In-Depth Guide to the Functionalization of 1-Phenyl-4-vinylpiperidin-4-ol: Reagents and Protocols

The 1-Phenyl-4-vinylpiperidin-4-ol moiety is a privileged scaffold in medicinal chemistry and drug development. It combines the structural rigidity of a piperidine ring with three distinct, orthogonally addressable functional groups: a reactive vinyl group, a tertiary hydroxyl group, and a nucleophilic tertiary amine. This unique combination makes it an exceptionally versatile building block for creating diverse molecular architectures and exploring vast chemical space. Derivatives of the core 4-phenylpiperidin-4-ol structure have shown significant biological activities, highlighting the therapeutic potential of this molecular framework.[1]

This guide provides a comprehensive overview of the key reagents and detailed protocols for the selective functionalization of 1-Phenyl-4-vinylpiperidin-4-ol. As a senior application scientist, the focus is not merely on procedural steps but on the underlying chemical logic, enabling researchers to make informed decisions for their specific synthetic goals. We will explore the strategic modification of each reactive site, providing field-proven insights into reaction mechanisms, reagent selection, and expected outcomes.

Section 1: Strategic Modifications of the Vinyl Group

The exocyclic vinyl group is arguably the most versatile handle for chemical modification on the 1-Phenyl-4-vinylpiperidin-4-ol scaffold. Its reactivity mirrors that of a typical terminal alkene, opening the door to a wide array of transformations that can introduce new functional groups and stereocenters.

Oxidative Transformations: Epoxidation and Dihydroxylation

Oxidative functionalization of the vinyl group is a primary strategy for introducing oxygen-containing moieties, which can serve as handles for further derivatization or as key pharmacophoric elements.

The conversion of the vinyl group to a spiro-oxirane introduces a strained three-membered ring, a valuable electrophilic site for subsequent nucleophilic attack. This transformation is typically achieved with peroxy acids.

Causality Behind Reagent Choice:

• m-Chloroperoxybenzoic acid (m-CPBA): This is the most common and reliable reagent for this transformation. It is commercially available, relatively stable, and generally provides clean conversion with high yields. The reaction proceeds through a concerted mechanism, the "Butterfly mechanism," where the stereochemistry of the starting material is retained.

• Other Peroxy Acids: Reagents like peracetic acid can also be used, but m-CPBA is often preferred due to its ease of handling and the fact that its byproduct, m-chlorobenzoic acid, is easily removed by a simple basic wash.[2]

Protocol 1: Epoxidation using m-CPBA

Objective: To synthesize 1-phenyl-1-oxaspiro[2.5]octan-6-yl)piperidin-4-ol.

Materials:

• 1-Phenyl-4-vinylpiperidin-4-ol

• m-Chloroperoxybenzoic acid (m-CPBA, ~77% purity)

• Dichloromethane (DCM), anhydrous

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Round-bottom flask, magnetic stirrer, ice bath, separatory funnel

Procedure:

• Reaction Setup: Dissolve 1-Phenyl-4-vinylpiperidin-4-ol (1.0 eq) in anhydrous DCM in a round-bottom flask under a nitrogen or argon atmosphere. Cool the solution to 0 °C using an ice bath.

• Reagent Addition: Add m-CPBA (1.2 eq, corrected for purity) portion-wise to the stirred solution over 15-20 minutes, ensuring the internal temperature does not rise above 5 °C.

• Reaction Monitoring: Allow the reaction to stir at 0 °C and warm slowly to room temperature over 2-4 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quenching: Upon completion, cool the reaction mixture back to 0 °C and quench by slowly adding saturated aqueous Na₂S₂O₃ solution to destroy any excess peroxide.

• Work-up: Add saturated aqueous NaHCO₃ solution to neutralize the m-chlorobenzoic acid byproduct. Transfer the mixture to a separatory funnel and separate the layers.

• Extraction: Extract the aqueous layer twice with DCM.

• Washing & Drying: Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄.

• Purification: Filter the drying agent and concentrate the solvent in vacuo. The crude product can be purified by flash column chromatography on silica gel to yield the desired spiro-epoxide.

The conversion of the vinyl group into a vicinal diol introduces two hydroxyl groups, significantly increasing the molecule's polarity and providing new sites for hydrogen bonding or further functionalization. The stereochemical outcome (syn or anti) is reagent-dependent.[3]

Table 1: Reagent Selection for Vinyl Dihydroxylation

Stereochemical Outcome	Reagent System	Mechanism Highlights
Syn-Dihydroxylation	1. Osmium tetroxide (OsO₄, catalytic) / NMO (stoichiometric)2. Cold, dilute, basic Potassium Permanganate (KMnO₄)	Proceeds via a cyclic osmate or manganate ester intermediate, which is then hydrolyzed to give the syn-diol.
Anti-Dihydroxylation	1. m-CPBA (or other peroxy acid)2. H₃O⁺ (aqueous acid)	Involves formation of an epoxide intermediate, followed by acid-catalyzed backside nucleophilic attack by water.[4]

Protocol 2: Syn-Dihydroxylation using Catalytic OsO₄/NMO

Objective: To synthesize 1-(4-hydroxy-1-phenylpiperidin-4-yl)ethane-1,2-diol.

Materials:

• 1-Phenyl-4-vinylpiperidin-4-ol

• N-Methylmorpholine N-oxide (NMO), 50% solution in water

• Osmium tetroxide (OsO₄), 4% solution in water

• Acetone/Water solvent mixture (e.g., 10:1)

• Sodium sulfite (Na₂SO₃)

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 1-Phenyl-4-vinylpiperidin-4-ol (1.0 eq) in an acetone/water (10:1) mixture.

• Reagent Addition: Add NMO (1.2 eq) to the solution, followed by the catalytic amount of OsO₄ solution (e.g., 0.02 eq).

• Reaction Monitoring: Stir the mixture at room temperature for 12-24 hours. The reaction mixture may turn dark brown/black. Monitor for completion by TLC.

• Quenching: Add a spatula tip of solid sodium sulfite (Na₂SO₃) and stir for an additional hour to quench the reaction and reduce the osmium species.

• Purification: Concentrate the reaction mixture under reduced pressure to remove most of the acetone. The remaining aqueous residue can be extracted multiple times with ethyl acetate. Combine the organic extracts, dry over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography on silica gel to afford the pure syn-diol.

Hydroboration-Oxidation: Anti-Markovnikov Alcohol Synthesis

For applications requiring the terminal primary alcohol, hydroboration-oxidation is the premier choice. This two-step process provides the anti-Markovnikov hydration product, where the hydroxyl group is added to the less substituted carbon of the original double bond.[5][6]

Causality Behind Reagent Choice:

• Borane-Tetrahydrofuran Complex (BH₃·THF): This is a convenient and widely used source of borane. The hydroboration step proceeds via a concerted, four-membered transition state where the boron atom adds to the less sterically hindered terminal carbon.[7]

• Oxidation Step (H₂O₂/NaOH): The subsequent oxidation with alkaline hydrogen peroxide replaces the carbon-boron bond with a carbon-oxygen bond with retention of stereochemistry.[8]

Protocol 3: Hydroboration-Oxidation

Objective: To synthesize 2-(4-hydroxy-1-phenylpiperidin-4-yl)ethan-1-ol.

Materials:

• 1-Phenyl-4-vinylpiperidin-4-ol

• Borane-tetrahydrofuran complex (BH₃·THF), 1 M solution in THF

• Tetrahydrofuran (THF), anhydrous

• Sodium hydroxide (NaOH), 3 M aqueous solution

• Hydrogen peroxide (H₂O₂), 30% aqueous solution

• Ethyl acetate (EtOAc) for extraction

Procedure:

• Hydroboration Step: Dissolve 1-Phenyl-4-vinylpiperidin-4-ol (1.0 eq) in anhydrous THF under an inert atmosphere (N₂ or Ar). Cool the solution to 0 °C. Add the BH₃·THF solution (1.1 eq of BH₃) dropwise. After the addition, allow the reaction to warm to room temperature and stir for 2-3 hours.

• Quenching Excess Borane: Cool the reaction back to 0 °C and slowly add water dropwise to quench any unreacted borane.

• Oxidation Step: Carefully add the 3 M NaOH solution, followed by the slow, dropwise addition of 30% H₂O₂. Caution: This oxidation is exothermic. Maintain the temperature below 30 °C.

• Reaction Completion: After the H₂O₂ addition is complete, stir the mixture at room temperature for 1 hour, or until the oxidation is complete (monitored by TLC).

• Work-up & Extraction: Transfer the mixture to a separatory funnel and extract three times with EtOAc.

• Washing & Drying: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Purification: Concentrate the solvent under reduced pressure. Purify the resulting crude oil by flash column chromatography to isolate the primary alcohol.

Palladium-Catalyzed Heck Coupling

The Heck reaction is a powerful tool for carbon-carbon bond formation, enabling the arylation or vinylation of the vinyl group.[9] This reaction is invaluable for extending the carbon scaffold and introducing aromatic or heteroaromatic moieties.

Causality Behind Reagent Choice:

• Palladium Catalyst: Palladium(II) acetate (Pd(OAc)₂) is a common and effective precatalyst that is reduced in situ to the active Pd(0) species.[10]

• Ligand: Phosphine ligands, such as triphenylphosphine (PPh₃) or more electron-rich, bulky phosphines, are often required to stabilize the palladium catalyst and promote the reaction.[11]

• Base: A base, typically an amine like triethylamine (Et₃N) or a carbonate, is required to neutralize the HX acid generated during the catalytic cycle.[10]

Protocol 4: Heck Reaction with an Aryl Bromide

Objective: To couple 1-Phenyl-4-vinylpiperidin-4-ol with 4-bromotoluene.

Materials:

• 1-Phenyl-4-vinylpiperidin-4-ol

• 4-Bromotoluene

• Palladium(II) acetate (Pd(OAc)₂)

• Triphenylphosphine (PPh₃)

• Triethylamine (Et₃N), anhydrous

• N,N-Dimethylformamide (DMF) or Acetonitrile (MeCN), anhydrous

Procedure:

• Reaction Setup: To an oven-dried Schlenk flask, add Pd(OAc)₂ (0.02 eq) and PPh₃ (0.04 eq). Purge the flask with an inert gas (N₂ or Ar).

• Reagent Addition: Add anhydrous DMF, 1-Phenyl-4-vinylpiperidin-4-ol (1.2 eq), 4-bromotoluene (1.0 eq), and anhydrous Et₃N (1.5 eq).

• Reaction Conditions: Heat the reaction mixture to 80-100 °C and stir for 12-24 hours under the inert atmosphere. Monitor the reaction by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature and dilute with water. Extract the product with ethyl acetate (3x).

• Washing & Drying: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Purification: Concentrate the solvent in vacuo. The crude residue is then purified by flash column chromatography on silica gel to yield the coupled product.

Section 2: Derivatization of the Tertiary Hydroxyl Group

The tertiary hydroxyl group is less reactive than a primary or secondary alcohol due to steric hindrance. However, under appropriate conditions, it can be functionalized via esterification or etherification.

Esterification

Esterification of the tertiary alcohol requires more forcing conditions or the use of activating agents compared to less hindered alcohols.

Table 2: Reagent Selection for Tertiary Alcohol Esterification

Method	Reagent System	Rationale
Acyl Chloride/Anhydride	Carboxylic acid anhydride (e.g., Acetic Anhydride), Pyridine or DMAP (catalyst)	The anhydride is more electrophilic than the corresponding carboxylic acid. DMAP acts as a potent acylation catalyst.[12]
Activated Ester Synthesis	Carboxylic acid, DCC/DMAP or EDC/DMAP	In situ activation of the carboxylic acid with a carbodiimide (DCC or EDC) forms a highly reactive intermediate that acylates the alcohol.[13]
Triphenylphosphine Dihalide	Carboxylic acid, Triphenylphosphine dibromide (Ph₃PBr₂), DMAP	This system activates the carboxylic acid, allowing for esterification under neutral and mild conditions.[14]

Protocol 5: Esterification using Acetic Anhydride and DMAP

Objective: To synthesize the acetate ester of 1-Phenyl-4-vinylpiperidin-4-ol.

Materials:

• 1-Phenyl-4-vinylpiperidin-4-ol

• Acetic anhydride

• 4-(Dimethylamino)pyridine (DMAP)

• Pyridine or Dichloromethane (DCM), anhydrous

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

Procedure:

• Reaction Setup: Dissolve 1-Phenyl-4-vinylpiperidin-4-ol (1.0 eq) in anhydrous pyridine or DCM in a round-bottom flask.

• Reagent Addition: Add DMAP (0.1 eq) followed by the dropwise addition of acetic anhydride (1.5 eq).

• Reaction Conditions: Stir the reaction at room temperature for 12-24 hours. Monitor for completion by TLC.

• Work-up: Quench the reaction by slowly adding water. If DCM was used as the solvent, wash the organic layer sequentially with 1 M HCl (to remove pyridine/DMAP), water, and saturated NaHCO₃ solution.

• Drying and Purification: Dry the organic layer over Na₂SO₄, filter, and concentrate. Purify the crude product by flash column chromatography.

Section 3: Functionalization of the Piperidine Nitrogen

The tertiary amine of the piperidine ring is nucleophilic and can be alkylated, although the presence of the N-phenyl group slightly reduces its basicity and nucleophilicity compared to an N-alkyl piperidine.

N-Alkylation

Introducing a new substituent on the nitrogen can be a key step in modulating a molecule's pharmacokinetic properties.

Causality Behind Reagent Choice:

• Alkyl Halides: The classic method involves reacting the amine with an alkyl halide (e.g., methyl iodide, benzyl bromide) in the presence of a non-nucleophilic base to scavenge the resulting acid. This is an Sₙ2 reaction.[15]

• "Hydrogen-Borrowing" Catalysis: A greener and increasingly popular method uses alcohols as alkylating agents. A transition metal catalyst (e.g., based on Ru, Ir, or Au) temporarily oxidizes the alcohol to an aldehyde, which then undergoes reductive amination with the piperidine, regenerating the catalyst and producing water as the only byproduct.[15][16][17]

Protocol 6: N-Alkylation using an Alkyl Halide

Objective: To synthesize the N-methyl quaternary ammonium salt of 1-Phenyl-4-vinylpiperidin-4-ol.

Materials:

• 1-Phenyl-4-vinylpiperidin-4-ol

• Methyl iodide (MeI)

• Acetonitrile (MeCN) or THF

Procedure:

• Reaction Setup: Dissolve 1-Phenyl-4-vinylpiperidin-4-ol (1.0 eq) in acetonitrile in a round-bottom flask.

• Reagent Addition: Add methyl iodide (1.5 - 2.0 eq) to the solution.

• Reaction Conditions: Stir the mixture at room temperature. The quaternary ammonium salt product will often precipitate from the solution over time (1-12 hours).

• Isolation: If a precipitate forms, collect the solid product by filtration, wash it with cold diethyl ether, and dry it under vacuum. If no precipitate forms, the solvent can be removed in vacuo to yield the crude product, which can be recrystallized.

Visualizations of Key Transformations

Workflow for Multi-Step Functionalization

Caption: Potential derivatization pathways for 1-Phenyl-4-vinylpiperidin-4-ol.

Reaction Scheme: Hydroboration-Oxidation

Caption: Hydroboration-Oxidation converts the vinyl group to a primary alcohol.

References

• Hydroboration-Oxidation: Alkene to Anti-Markovnikov Alcohol. OrgoSolver. [Link]

• Phosphine-Catalyzed Cascade Cycloaddition of Vinyl Oxiranes with Sulfonium Compounds to Step-Economically Construct Spiro-2(3H)-furanone Scaffolds. ACS Publications. [Link]

• Synthesis and Multifaceted Exploration of 4-Phenylpiperidin-4-ol Substituted Pyrazole: Photophysical Insights with Biological. Sciendo. [Link]

• Methods for the synthesis of polyhydroxylated piperidines by diastereoselective dihydroxylation: Exploitation in the two-directional. Beilstein Journals. [Link]

• Examples of reaction used for the introduction of the vinyl group. ResearchGate. [Link]

• Heck Reaction. Organic Chemistry Portal. [Link]

• Palladium catalyzed reductive Heck coupling and its application in total synthesis of (−)-17-nor-excelsinidine. National Center for Biotechnology Information. [Link]

• Palladium/GF-Phos-catalyzed asymmetric carbenylative amination to access chiral pyrrolidines and piperidines. RSC Publishing. [Link]

• Hydroboration–oxidation reaction. Wikipedia. [Link]

• Exploration of piperidine 3D fragment chemical space:synthesis and 3D shape analysis of fragments derived from 20 regio. White Rose Research Online. [Link]

• Hydroboration-Oxidation of Alkenes. University of Wisconsin-Madison. [Link]

• Hydroboration Oxidation of Alkenes. Master Organic Chemistry. [Link]

• Heck Reaction—State of the Art. MDPI. [Link]

• Palladium I I. Basic Principles - Heck Reactions. Wipf Group, University of Pittsburgh. [Link]

• Visible-Light-Driven, Palladium-Catalyzed Heck Reaction of Internal Vinyl Bromides with Styrenes. ACS Publications. [Link]

• Derivatization enhances analysis of estrogens and their bioactive metabolites in human plasma by liquid chromatography tandem mass spectrometry. PubMed. [Link]

• Dihydroxylation of vinyl sulfones: stereoselective synthesis of (+)- and (-)-febrifugine and halofuginone. PubMed. [Link]

• 10.18: 10-8 Hydroboration–Oxidation. Chemistry LibreTexts. [Link]

• Enantioselective organocatalytic epoxidation using hypervalent iodine reagents. Macmillan Group, Princeton University. [Link]

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Technical Notes & Optimization

Troubleshooting low conversion rates in vinylmagnesium bromide additions

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for vinylmagnesium bromide applications. This guide is designed to provide in-depth troubleshooting assistance and practical advice for chemists encountering challenges with vinylmagnesium bromide additions, particularly the issue of low conversion rates. As Senior Application Scientists, we have synthesized field-proven insights with established chemical principles to help you navigate the complexities of this versatile Grignard reagent.

Section 1: Frequently Asked Questions (FAQs) about Vinylmagnesium Bromide

This section addresses fundamental questions regarding the nature, handling, and stability of vinylmagnesium bromide.

Q1: What is vinylmagnesium bromide and what are its primary applications?

Vinylmagnesium bromide (CAS No. 1826-67-1) is an organomagnesium compound, commonly known as a Grignard reagent.[1] It serves as a powerful nucleophile, effectively transferring a vinyl group (CH₂=CH⁻) to an electrophilic center. Its most common application is the formation of new carbon-carbon bonds.[1] Key reactions include:

• Addition to Aldehydes and Ketones: This is a fundamental method for synthesizing secondary and tertiary allylic alcohols, respectively.[2][3][4]

• Addition to Esters: Typically results in the double addition of the vinyl group to form a tertiary alcohol.[5]

• Conjugate (1,4) Addition: In the presence of a copper catalyst, it can add to α,β-unsaturated systems.[6]

• Synthesis of Complex Molecules: It is a crucial reagent in the multi-step synthesis of natural products and pharmaceuticals.[2][6]

Q2: How must I store and handle vinylmagnesium bromide to ensure its stability and reactivity?

Proper storage and handling are critical due to the reagent's high reactivity. Vinylmagnesium bromide is extremely sensitive to moisture, air (oxygen), and protic solvents.[7][8]

• Atmosphere: Always handle the reagent under a dry, inert atmosphere, such as nitrogen or argon.[1][7] Use of Schlenk line techniques or a glovebox is highly recommended.

• Storage Conditions: Store the solution in a tightly sealed container, protected from moisture and light.[7] While some suppliers recommend storage at -20°C, others note that storage below 25°C can cause crystallization. If crystals form, they can be redissolved by gentle warming.[9]

• Glassware: All glassware must be rigorously dried before use, typically by flame-drying under vacuum or oven-drying at >120°C for several hours, and then cooled under an inert atmosphere.[10][11]

• Solvents: The reaction must be conducted in anhydrous solvents, typically ethereal solvents like tetrahydrofuran (THF) or diethyl ether, from which the reagent is commercially available.[12][13]

Q3: My vinylmagnesium bromide solution has been stored for a while. How can I assess its quality and determine the active concentration?

The concentration of Grignard reagents can decrease over time due to gradual decomposition from trace moisture or air. Visual inspection and titration are key to assessing quality.

• Visual Inspection: The solution should be clear and range from colorless to yellow or brown.[14] The formation of significant amounts of white or gray precipitate can indicate decomposition (e.g., formation of magnesium hydroxides/oxides).[15]

• Titration (Mandatory for Quantitative Work): Never assume the molarity stated on the bottle is accurate, especially if the bottle has been opened previously. Titrating the reagent immediately before use is essential for accurate stoichiometry and reproducible results. A common and reliable method is titration with iodine.[11][16] (See Protocol 1 for a detailed procedure).

Parameter	Recommended Specification	Rationale
Solvent Water Content	< 30 ppm	Prevents quenching of the highly basic Grignard reagent.
Inert Gas Purity	≥ 99.998%	Minimizes reaction with atmospheric oxygen and moisture.
Storage Temperature	As per supplier; avoid repeated freeze-thaw cycles.[17][9]	Prevents precipitation and potential degradation.
Reagent Appearance	Clear, colorless to light brown solution.[14]	Significant precipitation indicates decomposition.

Section 2: Troubleshooting Guide for Low Conversion Rates

This section provides a problem-oriented approach to diagnosing and solving low yields in vinylmagnesium bromide additions.

Problem 1: The reaction does not initiate, or the starting material is recovered unchanged.

This is a common issue often pointing to a fundamental problem with the reagents or reaction setup.

Q: I've mixed my substrate and the Grignard reagent, but TLC/LC-MS analysis shows only starting material. What went wrong?

A: This outcome almost always points to an inactive Grignard reagent or quenched reaction.

• Cause A: Inactive or Degraded Grignard Reagent. The most frequent culprit is the decomposition of the vinylmagnesium bromide. As a very strong base, it will react with any available acidic proton before it reacts with a carbonyl.[18]

  • Troubleshooting Steps:

    • Verify Solvent and Glassware Anhydrousness: Ensure all solvents were passed through a purification system or are from a freshly opened bottle of anhydrous grade solvent. All glassware must be rigorously dried.[10]

    • Titrate the Reagent: Before troubleshooting further, perform a titration (Protocol 1) on an aliquot of the Grignard solution.[16] If the calculated concentration is near zero, the reagent has degraded and must be discarded.

    • Check for Protic Functional Groups: Ensure your substrate does not contain acidic protons (e.g., alcohols, carboxylic acids, primary/secondary amines, terminal alkynes).[19] These will quench the Grignard reagent instantly. If present, they must be protected prior to the reaction.

• Cause B: Insufficient Reaction Temperature. While many Grignard additions are performed at 0 °C or room temperature, some sterically hindered or less reactive substrates may require higher temperatures (e.g., gentle reflux in THF) to proceed at a reasonable rate. However, be aware that higher temperatures can also promote side reactions.[20]

Problem 2: The reaction proceeds, but the conversion is low, with significant recovery of the starting ketone.

This scenario suggests that the Grignard reagent is active, but a competing, non-productive pathway is dominating.

Q: My reaction yields a mixture of the desired allylic alcohol and unreacted starting ketone. How can I improve the conversion?

A: This is a classic sign that the vinylmagnesium bromide is acting as a base rather than a nucleophile, or that stoichiometry is incorrect.

• Cause A: Enolization of the Carbonyl Substrate. If your aldehyde or ketone possesses an acidic α-proton, the Grignard reagent can act as a base to deprotonate it, forming an enolate. This enolate is unreactive toward further Grignard addition and will simply be protonated back to the starting ketone during the aqueous workup.[4][16] This is especially problematic for sterically hindered ketones.

  • Troubleshooting Steps:

    • Lower the Reaction Temperature: Addition at low temperatures (e.g., -78 °C to 0 °C) generally favors the nucleophilic addition pathway over enolization.[16]

    • Use Reverse Addition: Add the ketone solution slowly to the Grignard reagent solution (instead of the other way around). This maintains an excess of the nucleophile and minimizes the time any unreacted ketone is present with the magnesium alkoxide product, which can also promote enolization.

    • Consider a Lewis Acid Additive: For certain substrates, particularly chiral α-alkoxy aldehydes or ketones, the addition of a Lewis acid like MgBr₂·OEt₂ can promote a chelation-controlled addition, enhancing both reactivity and diastereoselectivity.[6][21]

• Cause B: Inaccurate Stoichiometry. If the concentration of the Grignard reagent is lower than assumed, you may be running the reaction with a substoichiometric amount of nucleophile, leading to incomplete conversion.

  • Troubleshooting Step: Always titrate your Grignard reagent immediately before use to know its exact molarity. Use a slight excess (e.g., 1.1-1.5 equivalents) to ensure complete consumption of the limiting substrate.

Caption: Decision tree for troubleshooting low Grignard reaction yields.

Problem 3: The reaction consumes the starting material, but the yield of the desired product is low due to byproduct formation.

This indicates that while the Grignard reagent is active, undesired reaction pathways are occurring either during the reaction or workup.

Q: I am reacting vinylmagnesium bromide with an ester, but I'm getting a complex mixture instead of the expected tertiary alcohol. What is happening?

A: This is a common outcome when reacting Grignard reagents with substrates like esters or acid chlorides, which are prone to multiple additions.

• Cause A: Over-addition and Ketone Intermediate. The reaction of a Grignard reagent with an ester first produces a ketone intermediate. This ketone is generally more reactive than the starting ester, so it rapidly reacts with a second equivalent of the Grignard reagent.[5][22] If the reaction is not carefully controlled, the highly reactive enone intermediate (from the first addition) can also participate in other side reactions.[23]

  • Troubleshooting Steps:

    • Stoichiometric Control: If the goal is to isolate the ketone, it is extremely challenging with highly reactive Grignards. It requires very low temperatures (-78 °C), slow addition of ≤1.0 equivalent of the Grignard reagent to the ester, and immediate quenching once the starting material is consumed.[20]

    • Favoring Tertiary Alcohol: If the tertiary alcohol is the desired product, use at least 2.2 equivalents of vinylmagnesium bromide to ensure the reaction goes to completion.

• Cause B: Product Degradation During Workup. The allylic alcohol products can be sensitive to acid. Quenching the reaction with strong acids (e.g., HCl, H₂SO₄) can lead to elimination (dehydration) of the alcohol to form a diene, especially if the resulting carbocation is stabilized.

  • Troubleshooting Steps:

    • Use a Buffered Quench: Quench the reaction by slowly adding the reaction mixture to a cold, saturated aqueous solution of ammonium chloride (NH₄Cl).[13][16] This provides a mildly acidic proton source to protonate the magnesium alkoxide without causing harsh acidic conditions that could degrade the product.

    • Maintain Low Temperatures: Perform the entire quench and initial extraction at low temperatures (0 °C) to minimize the rate of potential degradation reactions.

Section 3: Key Experimental Protocols

Protocol 1: Titration of Vinylmagnesium Bromide with Iodine

This protocol determines the accurate molarity of the active Grignard reagent.[16]

Materials:

• Anhydrous 1,4-dioxane

• Iodine (I₂), solid

• Vinylmagnesium bromide solution to be titrated

• Anhydrous THF

• Flame-dried flasks, syringes, and magnetic stir bar

Procedure:

• Under an inert atmosphere (N₂ or Ar), accurately weigh ~100-150 mg of iodine into a flame-dried flask equipped with a stir bar.

• Add 2-3 mL of anhydrous THF and 2-3 mL of anhydrous 1,4-dioxane to dissolve the iodine, resulting in a dark brown solution.

• Cool the iodine solution to 0 °C in an ice bath.

• Slowly add the vinylmagnesium bromide solution dropwise via a 1 mL syringe, while stirring vigorously.

• The endpoint is reached when the characteristic brown/yellow color of iodine completely disappears, and the solution becomes colorless or slightly cloudy white/gray.

• Record the exact volume of Grignard reagent added.

• Calculate the molarity using the formula:

  • Molarity (M) = (moles of I₂) / (Volume of Grignard solution in L)

  • Note: The stoichiometry between the Grignard reagent and I₂ is 1:1 for this titration.

Protocol 2: General Procedure for Addition to a Ketone

This protocol provides a standard workflow for the synthesis of a tertiary allylic alcohol.

Caption: General workflow for vinylmagnesium bromide addition to a ketone.

Procedure:

• To a flame-dried, three-necked flask equipped with a magnetic stir bar and under a nitrogen atmosphere, add a solution of the ketone (1.0 eq) in anhydrous THF.[13]

• Cool the flask to the desired temperature (e.g., -78 °C for enolizable ketones, or 0 °C) in an appropriate cooling bath.[16]

• Slowly, add the freshly titrated vinylmagnesium bromide solution (1.2 eq) dropwise from a syringe to the stirred solution of the ketone.

• After the addition is complete, allow the reaction mixture to stir at that temperature for a specified time (e.g., 1-2 hours), monitoring by TLC or LC-MS if possible.

• Upon completion, allow the mixture to warm to room temperature (if conducted at low temp).

• Cool the reaction mixture back to 0 °C and quench the reaction by the slow, dropwise addition of cold, saturated aqueous ammonium chloride solution.[13]

• Transfer the mixture to a separatory funnel and extract the aqueous layer with an organic solvent (e.g., diethyl ether or ethyl acetate, 3x).[16]

• Combine the organic layers, wash with brine, and dry over anhydrous sodium or magnesium sulfate.

• Filter the drying agent and concentrate the solvent under reduced pressure.

• Purify the crude allylic alcohol product by column chromatography.

References

• Vertex AI Search. Vinyl Magnesium Bromide at Best Price - High Purity Grignard Reagent.
• Thermo Fisher Scientific.
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• Sigma-Aldrich. Vinylmagnesium bromide 1.0M tetrahydrofuran 1826-67-1.
• United States Biological. Vinylmagnesium Bromide Solution CAS 1826-67-1.
• Thermo Fisher Scientific. Vinylmagnesium bromide, 0.7M solution in THF, AcroSeal™.

• Reddy, D. S., & Sorensen, E. J. (2008). Direct Conversion of Aldehydes and Ketones to Allylic Halides by a NbX5-[2][2] Rearrangement. Organic letters, 10(5), 717–720.

• Schmalzbauer, M., et al. (2020). Michael addition of alkenyl Grignard reagents to lactam esters: synthesis of β,β-disubstituted lactam-bearing homoallylic ketones. RSC Advances, 10(40), 23933-23937.
• PrepChem.com.
• BenchChem. Troubleshooting low yield in Grignard synthesis of tertiary alcohols.
• Apollo Scientific.
• BenchChem.
• A-Z Chemistry. Grignard Reaction Reagents: A Toolbox for Chemists. (2024).
• Ghorai, P., & Jadhav, V. H. (2014). Lewis Acid Mediated Addition of Vinylmagnesium Bromide to Aldehyde 6.
• Tandem Acyl Substitution/Michael Addition of Thioesters with Vinylmagnesium Bromide. Organic Letters, 21(8), 2741–2745. (2019).
• Ramsden, H. E. (1969). Method for the preparation of grignard compounds in hydrocarbon solution. U.S.
• Reddit. Grignard Formation - Troubleshooting and Perfecting. (2021).
• BenchChem. Technical Support Center: Vinylzinc Bromide in Organic Solvents.
• BenchChem. An In-depth Technical Guide to Vinylmagnesium Bromide (CAS: 1826-67-1).
• Hudson, M. J., et al. (2003). One-Pot Synthesis of Homoallylic Ketones from the Addition of Vinyl Grignard Reagent to Carboxylic Esters. Organic Letters, 5(25), 4835–4837.
• Reddit. Troubleshooting my grignard reactions. (2020).
• J&K Scientific LLC. Grignard Reaction. (2025).
• CymitQuimica. CAS 1826-67-1: vinylmagnesium bromide solution.
• Study.com. How do typical impurities arise in the Grignard reaction?.
• Master Organic Chemistry. Reactions of Grignard Reagents. (2015).
• Organic Chemistry Portal. Grignard Reaction.
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• Jasperse, J. Grignard Synthesis of Triphenylmethanol. Chem 355 Handout.
• Bethune College. Organomagnesium compounds (Grignard reagent-RMgX).

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Preventing unwanted dehydration of 1-Phenyl-4-vinylpiperidin-4-ol during distillation

A Guide to Preventing Unwanted Dehydration During Distillation

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are working with 1-Phenyl-4-vinylpiperidin-4-ol and facing challenges with its purification by distillation. As a Senior Application Scientist, my goal is to provide you with in-depth technical guidance, troubleshooting strategies, and practical, field-proven insights to help you overcome the common issue of unwanted dehydration of this tertiary alcohol.

Understanding the Challenge: The Instability of 1-Phenyl-4-vinylpiperidin-4-ol

1-Phenyl-4-vinylpiperidin-4-ol is a tertiary alcohol, a class of compounds known for their susceptibility to dehydration, particularly under acidic conditions and at elevated temperatures. The structure of this molecule presents a unique challenge due to the presence of both a tertiary alcohol and a vinyl group, which can influence the stability of the molecule and its propensity to undergo elimination reactions.

The primary challenge during the distillation of 1-Phenyl-4-vinylpiperidin-4-ol is the acid-catalyzed dehydration that leads to the formation of undesired alkene byproducts. This reaction proceeds via an E1 mechanism, which is initiated by the protonation of the hydroxyl group, followed by the loss of a water molecule to form a tertiary carbocation intermediate. A subsequent deprotonation event then yields the alkene. The stability of the tertiary carbocation makes this a facile process.[1][2][3][4][5]

Frequently Asked Questions (FAQs)

Q1: Why is my 1-Phenyl-4-vinylpiperidin-4-ol sample consistently dehydrating during distillation, even when I'm careful with the temperature?

A1: Unwanted dehydration during the distillation of tertiary alcohols like 1-Phenyl-4-vinylpiperidin-4-ol is often triggered by factors other than just temperature. The most common culprit is the presence of acidic impurities in your crude sample.[3][4] These impurities can act as catalysts, significantly lowering the temperature at which dehydration occurs.

Common Sources of Acidic Impurities:

• Incomplete Quenching of Grignard Reaction: If the synthesis of your compound involved a Grignard reaction, incomplete quenching can leave behind acidic species.

• Acidic Workup: Using strong acids during the workup phase can introduce residual acidity into your crude product.

• Degradation of Starting Materials or Solvents: Over time, some reagents and solvents can degrade to form acidic byproducts.

Troubleshooting Steps:

• Neutralize Before Distillation: Before proceeding to distillation, wash your crude organic extract with a mild basic solution, such as a saturated sodium bicarbonate solution, to neutralize any residual acids.

• Thorough Drying: Ensure your organic layer is thoroughly dried before distillation. Water can sometimes participate in proton transfer mechanisms that facilitate dehydration.[6] Use a non-acidic drying agent like anhydrous sodium sulfate or potassium carbonate.[6][7][8]

• Use of a Mild Base: Consider adding a small amount of a non-volatile, high-boiling point base, such as potassium carbonate or sodium carbonate, to the distillation flask to scavenge any acidic species that may be present.

Q2: What is the recommended distillation technique for a heat-sensitive compound like 1-Phenyl-4-vinylpiperidin-4-ol?

A2: For thermally sensitive compounds, vacuum distillation is the method of choice.[9][10][11] By reducing the pressure inside the distillation apparatus, the boiling point of the compound is significantly lowered, allowing for distillation at a much lower temperature.[9][10] This minimizes the risk of thermal degradation and dehydration.

Key Advantages of Vacuum Distillation:

• Lower Boiling Point: Enables distillation at temperatures that are less likely to induce dehydration.

• Reduced Residence Time at High Temperatures: The material spends less time exposed to heat, further minimizing degradation.

• Improved Separation: In some cases, the reduced pressure can improve the separation efficiency from high-boiling impurities.

A detailed protocol for setting up a vacuum distillation is provided in the "Protocols" section of this guide.

Q3: I'm still observing some dehydration even with vacuum distillation. Are there any other techniques I can employ?

A3: If dehydration persists even under vacuum, you can explore a more advanced technique known as azeotropic distillation . This method involves adding a non-polar solvent (an "entrainer") that forms a minimum-boiling azeotrope with water.[1][3][7][12]

How Azeotropic Distillation Helps:

• Water Removal: The entrainer, often a hydrocarbon like toluene or hexane, forms an azeotrope with any residual water in your sample. This azeotrope boils at a lower temperature than either component alone, allowing for the efficient removal of water.

• Reduced Dehydration: By continuously removing water, the equilibrium of the dehydration reaction is shifted away from the formation of the alkene byproduct.

A protocol for azeotropic distillation is detailed in the "Protocols" section.

Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving issues related to the unwanted dehydration of 1-Phenyl-4-vinylpiperidin-4-ol during distillation.

Problem: Significant Dehydration Product Observed in Distillate

Potential Cause	Diagnostic Check	Recommended Solution
Residual Acidity	Check the pH of the aqueous layer after a water wash of your crude product.	Wash the crude organic solution with saturated sodium bicarbonate, followed by a water wash. Dry thoroughly with a non-acidic drying agent (e.g., Na2SO4, K2CO3).[6][7][8]
High Distillation Temperature	Review your distillation parameters. Are you using atmospheric pressure distillation?	Switch to vacuum distillation to lower the boiling point.[9][10]
Prolonged Heating	Is the distillation taking an unusually long time?	Ensure your heating mantle is appropriately sized for your flask and that the system is well-insulated to minimize heat loss and distillation time.
Presence of Water	Did you thoroughly dry your crude product before distillation?	Dry the organic solution over anhydrous sodium sulfate or magnesium sulfate for a sufficient period before filtering and distilling.[6]
Thermally Labile Impurities	Are there other components in your crude mixture that could be catalyzing the dehydration?	Consider a pre-purification step, such as column chromatography, to remove highly polar or reactive impurities before distillation.

Visualizing the Problem: The Dehydration Mechanism

The acid-catalyzed dehydration of 1-Phenyl-4-vinylpiperidin-4-ol proceeds through an E1 elimination mechanism. Understanding this pathway is crucial for effective troubleshooting.

Caption: Acid-catalyzed dehydration of a tertiary alcohol.

Experimental Protocols

Protocol 1: Vacuum Distillation of 1-Phenyl-4-vinylpiperidin-4-ol

This protocol outlines the steps for purifying 1-Phenyl-4-vinylpiperidin-4-ol using vacuum distillation to minimize thermal stress on the molecule.

Materials:

• Crude 1-Phenyl-4-vinylpiperidin-4-ol

• Anhydrous sodium sulfate or potassium carbonate

• Round-bottom flask

• Short path distillation head

• Condenser

• Receiving flask

• Vacuum pump with a cold trap

• Heating mantle with a stirrer

• Thermometer and vacuum gauge

Procedure:

• Pre-treatment of Crude Material:

  • Dissolve the crude 1-Phenyl-4-vinylpiperidin-4-ol in a suitable organic solvent (e.g., diethyl ether or dichloromethane).

  • Wash the organic solution with saturated sodium bicarbonate solution, followed by a water wash.

  • Dry the organic layer over anhydrous sodium sulfate or potassium carbonate.

  • Filter to remove the drying agent and concentrate the solution under reduced pressure to obtain the crude, dry alcohol.

• Assembly of the Vacuum Distillation Apparatus:

  • Assemble the vacuum distillation apparatus as shown in the diagram below. Ensure all glass joints are properly sealed with vacuum grease.

  • Place a stir bar in the distillation flask.

  • Add the crude, dry 1-Phenyl-4-vinylpiperidin-4-ol to the distillation flask.

• Distillation Process:

  • Begin stirring the contents of the distillation flask.

  • Gradually apply vacuum to the system.

  • Once the desired vacuum is achieved, slowly begin to heat the distillation flask.

  • Collect the fraction that distills at the expected boiling point for 1-Phenyl-4-vinylpiperidin-4-ol at the recorded pressure.

  • Monitor the temperature closely. A sharp rise in temperature may indicate that the desired product has finished distilling.

• Shutdown:

  • Once the distillation is complete, remove the heating mantle and allow the system to cool to room temperature before releasing the vacuum.

Caption: Workflow for vacuum distillation.

Protocol 2: Azeotropic Distillation for Water Removal

This protocol is recommended if you suspect the presence of water is contributing to dehydration.

Materials:

• Crude 1-Phenyl-4-vinylpiperidin-4-ol

• Toluene or hexane (as an entrainer)

• Dean-Stark apparatus

• Round-bottom flask

• Condenser

• Heating mantle with a stirrer

Procedure:

• Apparatus Setup:

  • Assemble the distillation apparatus with the Dean-Stark trap positioned between the distillation flask and the condenser.

• Reaction Mixture:

  • To the round-bottom flask, add the crude 1-Phenyl-4-vinylpiperidin-4-ol and the entrainer (e.g., toluene) in a suitable ratio (typically, the volume of the entrainer should be sufficient to fill the Dean-Stark trap).

• Azeotropic Removal of Water:

  • Heat the mixture to reflux. The water-entrainer azeotrope will distill and condense in the condenser.

  • The condensed liquid will collect in the Dean-Stark trap. Since water is immiscible with and denser than the entrainer, it will separate and collect in the bottom of the trap.

  • The entrainer will overflow from the trap and return to the distillation flask.

  • Continue the reflux until no more water collects in the trap.

• Purification:

  • After all the water has been removed, the entrainer can be removed by simple distillation.

  • The remaining 1-Phenyl-4-vinylpiperidin-4-ol can then be purified by vacuum distillation as described in Protocol 1.

Data Summary Table

Parameter	Atmospheric Distillation	Vacuum Distillation	Azeotropic Distillation
Primary Application	Purification of thermally stable compounds.	Purification of heat-sensitive compounds.	Removal of water from a reaction mixture.
Operating Pressure	~760 mmHg	< 50 mmHg (typically)	Atmospheric or reduced pressure.
Operating Temperature	High	Low	Moderate
Risk of Dehydration	High	Low	Low (for water-induced dehydration)
Recommendation for 1-Phenyl-4-vinylpiperidin-4-ol	Not Recommended	Highly Recommended	Recommended as a pre-treatment step if water is present.

Concluding Remarks

The successful purification of 1-Phenyl-4-vinylpiperidin-4-ol hinges on a careful and considered approach to distillation. By understanding the underlying chemical principles of tertiary alcohol dehydration and implementing appropriate techniques such as vacuum and azeotropic distillation, researchers can significantly improve the yield and purity of their final product. Always begin with a neutralized and thoroughly dried crude material, and whenever possible, utilize vacuum distillation to minimize thermal stress.

This guide is intended to serve as a valuable resource in your experimental work. Should you have further questions or require additional support, please do not hesitate to contact our technical support team.

References

• Purdue University Cooperative Extension Service. (n.d.). ALCOHOL DISTILLATION: BASIC PRINCIPLES, EQUIPMENT, PERFORMANCE RELATIONSHIPS, AND SAFETY. Purdue Extension. Retrieved from [Link]

• chemrevise. (n.d.). Alcohols. Retrieved from [Link]

• EBSCO. (n.d.). Distillation | Chemistry | Research Starters. Retrieved from [Link]

• Google Patents. (n.d.). Process for the purification of tertiary butyl alcohol.

• MDPI. (2025, November 10). Azeotropic and Extractive Distillation for Bio-Ethanol Dehydration: Process Design, Simulation, and Cost Analysis. Retrieved from [Link]

• Chemistry LibreTexts. (2022, April 7). 5.4C: Step-by-Step Procedures for Vacuum Distillation. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 16). 7: The Grignard Reaction (Experiment). Retrieved from [Link]

• Master Organic Chemistry. (2016, August 12). Natural Product Isolation (2) - Purification Techniques, An Overview. Retrieved from [Link]

• Master Organic Chemistry. (2026, January 22). 3 Factors That Stabilize Carbocations. Retrieved from [Link]

• Wikipedia. (n.d.). Vinyl cation. Retrieved from [Link]

• University of Wisconsin-Madison. (n.d.). Synthesis of 1-Phenylethanol: A Grignard Reaction. Retrieved from [Link]

• Homebrew Talk. (2021, February 17). Alternatives to distilling. Retrieved from [Link]

• YouTube. (2022, April 7). Vacuum Distillation. Retrieved from [Link]

• Organic Syntheses. (n.d.). 1-phenylpiperidine. Retrieved from [Link]

• Wikipedia. (n.d.). Azeotropic distillation. Retrieved from [Link]

• Google Patents. (n.d.). 4-phenylpiperidines and their preparation.

• University of Colorado Boulder. (n.d.). Drying Organic Solutions. Retrieved from [Link]

• ACS Publications. (2000, March 1). Preparation of Tertiary Amyl Alcohol in a Reactive Distillation Column. 1. Reaction Kinetics, Chemical Equilibrium, and Mass-Transfer Issues. Retrieved from [Link]

• Grinnell College. (n.d.). Grignard Reaction. Retrieved from [Link]

• International Journal for Research Trends and Innovation. (n.d.). An overview of Dehydration of Ethanol by Azeotropic Distillation using various entrainer. Retrieved from [Link]

• Chemistry LibreTexts. (2022, August 10). 4.3.1: Carbocation Structure and Stability. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Distillation Set-Up. Retrieved from [Link]

• CK-12 Foundation. (2026, March 1). Methods of Purification of Organic Compounds. Retrieved from [Link]

• TSI Journals. (n.d.). The Grignard Synthesis of Triphenylmethanol. Retrieved from [Link]

• Oxford Academic. (2006, April 12). Synthesis of Tertiary Butyl Alcohol by the Hydration of Isobutylene. II. Separation of Tertiary Butyl Alcohol by the Distillation of Diluted Sulphuric Acid Solution, and on the “Porous Substance Effect”, “Stirring Effect” and “Agitation Effect”. Retrieved from [Link]

• Google Patents. (n.d.). Separation of tertiary butyl alcohol from water by azeotropic or extractive distillation.

• Wikipedia. (n.d.). List of purification methods in chemistry. Retrieved from [Link]

• Bartleby.com. (2021, June 14). Stability of Vinyl Carbocation. Retrieved from [Link]

• Chemical Review and Letters. (n.d.). Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Retrieved from [Link]

• Healthline. (2019, May 23). Does Alcohol Dehydrate You? Facts, Research, and Tips. Retrieved from [Link]

• Google Patents. (n.d.). Process for separating ethanol having low acid.

• MDPI. (2023, August 11). Dehydration of Isopropanol: A Comparative Review of Distillation Processes, Heat Integration, and Intensification Techniques. Retrieved from [Link]

• Intermountain Healthcare. (2017, June 20). 6 Tips to Stay Hydrated While Drinking Alcohol in Hot Weather. Retrieved from [Link]

• ACS Publications. (2025, April 25). Continuous-Flow Synthesis of Primary Vinylarenes via Inline Grignard Reagent Formation and Peterson Olefination. Retrieved from [Link]

• BRANDTECH Scientific. (n.d.). Vacuum Distillation: Process, Applications & Pump Requirements. Retrieved from [Link]

• YouTube. (2018, May 13). Carbocation Stability - Hyperconjugation, Inductive Effect & Resonance Structures. Retrieved from [Link]

• Scientific Research Publishing. (n.d.). Research Progress on Azeotropic Distillation Technology. Retrieved from [Link]

• Semantic Scholar. (n.d.). Synthesis and characterization of a series of phenyl piperazine based ligands. Retrieved from [Link]

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Overcoming solubility issues of 1-Phenyl-4-vinylpiperidin-4-ol in organic solvents

Welcome to the Technical Support Center for 1-Phenyl-4-vinylpiperidin-4-ol . This portal is designed for researchers, synthetic chemists, and assay developers facing kinetic or thermodynamic solubility challenges with this specific compound.

By understanding the structural dichotomy of this molecule—a highly lipophilic N-phenylpiperidine backbone coupled with a strongly hydrogen-bonding tertiary allylic alcohol—you can rationally troubleshoot precipitation, formulation failures, and reaction inconsistencies.

I. Troubleshooting Guide & FAQs

Q1: Why does 1-Phenyl-4-vinylpiperidin-4-ol crash out of non-polar solvents like hexanes or heptane during purification? Cause: The compound possesses a tertiary alcohol (3° ROH). While the bulky geminal alkyl/vinyl groups sterically shield the hydroxyl group from some interactions, the solid-state crystal lattice is held together by rigid, intermolecular hydrogen bonds (OH···OH)[1]. Non-polar solvents lack the dipole moment or hydrogen-bond acceptor capability required to disrupt this lattice. Solution: Switch to moderately polar aprotic solvents. Solvents like Tetrahydrofuran (THF) or Dichloromethane (DCM) act as hydrogen-bond acceptors, breaking the intermolecular OH···OH network and solvating the monomeric compound.

Q2: I need to test this compound in an aqueous biological assay. Why is it completely insoluble in PBS (pH 7.4)? Cause: The combination of the N-phenyl ring and the vinyl group significantly increases the molecule's lipophilicity (LogP). Thermodynamic solubility testing of structurally similar 1-phenylpiperidin-4-ol derivatives in PBS shows extremely low intrinsic aqueous solubility[2]. Water cannot overcome the hydrophobic effect driven by the non-polar bulk. Solution: You must formulate the compound using a "solvent-shift" method. Pre-dissolve the compound in a strong hydrogen-bond acceptor (like DMSO) to break the crystal lattice, then use a surfactant (like Tween-80) to encapsulate the lipophilic regions before introducing it to the aqueous buffer.

Q3: Can I just treat it with Hydrochloric Acid (HCl) to form a water-soluble amine salt? Cause: Do not do this. There are two mechanistic reasons this will fail catastrophically:

• Weak Basicity: Unlike standard N-alkyl piperidines (pKa ~10), the nitrogen lone pair in an N-phenylpiperidine is delocalized into the aromatic ring via resonance[3]. This drops the pKa to ~4.5 (aniline-like), meaning weak acids will not effectively protonate it.

• E1 Dehydration Risk: If you force protonation with a strong acid like HCl, the tertiary alcohol (which is allylic due to the adjacent vinyl group) will protonate to form −OH2+​ . This rapidly leaves to form a resonance-stabilized tertiary carbocation, followed by immediate deprotonation to yield a highly stable, conjugated diene (1-phenyl-4-vinyl-1,2,3,6-tetrahydropyridine). You will destroy your compound. Solution: Avoid acidic salt formation entirely. Rely on co-solvent formulations for aqueous media.

II. Quantitative Solubility Profile

To aid in solvent selection, the following table summarizes the solubility behavior of 1-Phenyl-4-vinylpiperidin-4-ol based on dielectric constants and hydrogen-bonding capabilities.

Solvent	Dielectric Constant (ε)	H-Bond Acceptor	Estimated Solubility	Suitability & Application
Hexanes	1.89	No	< 1 mg/mL	Poor: Fails to disrupt crystal lattice.
Toluene	2.38	Weak	~ 5 mg/mL	Poor to Moderate: Limited use in synthesis.
DCM	8.93	Weak	> 50 mg/mL	Excellent: Ideal for extractions & chromatography.
THF	7.52	Yes	> 100 mg/mL	Excellent: Primary choice for organometallics.
DMSO	46.70	Yes	> 100 mg/mL	Excellent: Primary choice for biological stock solutions.
PBS (pH 7.4)	80.10	Yes	< 0.1 mg/mL	Poor: Requires micellar formulation[2].

III. Experimental Troubleshooting Protocols

Protocol A: Dissolution & Solvent Swapping for Organometallic Workflows

Use this protocol when preparing the compound for Grignard additions, protections, or oxidations where strictly anhydrous, homogeneous conditions are required.

• Weighing & Initial Solvation: Weigh the required mass of 1-Phenyl-4-vinylpiperidin-4-ol into an oven-dried, argon-purged flask.

• H-Bond Disruption: Add anhydrous THF (3 mL per mmol of compound). The oxygen in THF acts as a strong Lewis base/H-bond acceptor, actively disrupting the OH···OH lattice[1].

• Thermal Agitation: Stir at 300 rpm. If particulates remain after 5 minutes, gently warm the flask to 35°C using a water bath. Do not exceed 40°C to prevent premature volatilization of the solvent.

• Self-Validation Step: Turn off the stirring plate and visually inspect the solution against a strong backlight. Causality check: If the solution is cloudy, the lattice is not fully disrupted. Proceeding with a Grignard reagent while cloudy will coat the undissolved particles, leading to localized exotherms and incomplete conversion. Add THF in 0.5 mL increments until optically clear.

Protocol B: Aqueous Formulation for Biological Assays

Use this protocol to prevent hydrophobic collapse and precipitation when dosing cells or running in vitro enzymatic assays.

• Stock Generation: Dissolve the compound in 100% molecular-biology grade DMSO to create a 10 mM to 50 mM master stock.

• Surfactant Priming: Transfer the required volume of the DMSO stock to a new vial. Add Tween-80 to achieve a final concentration of 5% (v/v) relative to the final aqueous volume. Vortex for 30 seconds. Causality check: The Tween-80 coats the highly lipophilic N-phenyl and vinyl groups before they ever touch water.

• Aqueous Shift: Place your target aqueous buffer (e.g., PBS) on a vortexer set to high speed. Dropwise, add the DMSO/Tween-80/Compound mixture into the vortex vortexing buffer.

• Self-Validation Step: Measure the Optical Density (OD) of the final formulation at 600 nm using a spectrophotometer. An OD600​<0.05 confirms a successful micellar dispersion. An OD600​>0.1 indicates microscopic precipitation (hydrophobic collapse), meaning you must increase the Tween-80 ratio.

IV. Visual Workflows & Logical Relationships

Decision tree for selecting solvent systems based on downstream applications.

Mechanistic pathway of intermolecular hydrogen bond disruption by polar aprotic solvents.

V. References

• [2] Design, Synthesis, and Evaluation of Phenylpyrrole Derivatives as Small-Molecule Activators of BAX. Journal of Medicinal Chemistry - ACS Publications. URL:[Link]

• [1] , [4] Chiodi, D., & Ishihara, Y. (2025). Tertiary Alcohol: Reaping the Benefits but Minimizing the Drawbacks of Hydroxy Groups in Drug Discovery. Journal of Medicinal Chemistry, 68(8), 7889-7913. URL:[Link]

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. CAS 4096-20-2: N-Phenylpiperidine | CymitQuimica [cymitquimica.com]
• 4. pubs.acs.org [pubs.acs.org]

Removing unreacted 1-phenylpiperidin-4-one from 1-Phenyl-4-vinylpiperidin-4-ol crude mixtures

Troubleshooting Guide: Removing Unreacted 1-Phenylpiperidin-4-one from 1-Phenyl-4-vinylpiperidin-4-ol Crude Mixtures

Welcome to the Technical Support Center. This guide is designed for researchers, synthetic chemists, and drug development professionals dealing with the challenging separation of unreacted ketone starting materials from tertiary allylic alcohol products following a Grignard reaction.

Part 1: Frequently Asked Questions (FAQs)

Q: Why is there unreacted 1-phenylpiperidin-4-one in my crude mixture after the Grignard addition? A: Grignard additions (using vinylmagnesium bromide) to ketones can suffer from competing side reactions. Because 1-phenylpiperidin-4-one possesses alpha-protons, the highly basic Grignard reagent can act as a base rather than a nucleophile, deprotonating the alpha-carbon to form an enolate [3]. Upon aqueous workup, this enolate simply protonates back into the unreacted starting ketone, leaving you with a mixture of your desired tertiary alcohol and the starting material.

Q: Why does standard acid-base extraction fail to separate the ketone from the tertiary alcohol? A: Both the starting material (1-phenylpiperidin-4-one) and the product (1-phenyl-4-vinylpiperidin-4-ol) share the exact same N -phenylpiperidine structural motif. The basicity of this tertiary amine is heavily dictated by its conjugation with the phenyl ring, resulting in a pKa of approximately 6.2 for both molecules [4]. Because their pKa values are nearly identical, adjusting the pH of the aqueous phase will protonate or deprotonate both compounds simultaneously. Selective extraction based on basicity is chemically impossible in this system.

Q: Can I use standard silica gel column chromatography for this purification? A: You can, but it is highly inefficient for scale-up. The basic tertiary amine core causes severe peak tailing, streaking, and irreversible binding on standard acidic silica gel. If chromatography is mandatory, you must pre-treat the silica with 1–2% triethylamine (TEA) to neutralize the acidic silanol groups, or use basic alumina. For robust, scalable purification, chemical scavenging is the preferred industry standard.

Q: What is chemical scavenging, and why is it recommended here? A: Chemical scavenging utilizes a reagent that selectively reacts with the carbonyl group of the unreacted ketone, converting it into a derivative with drastically different physical properties (e.g., a highly water-soluble salt or a solid resin-bound complex). The sterically hindered tertiary alcohol product does not react and remains in the organic phase, allowing for separation via simple washing or filtration.

Part 2: Comparative Data Presentation

To select the best purification route for your specific scale and budget, compare the quantitative and qualitative metrics of the available strategies below:

Purification Strategy	Mechanism of Separation	Scalability	Reagent Cost	Time Required	Ideal Use Case
Girard's Reagent T	Forms water-soluble cationic hydrazone	High	Low	Moderate (2-4 hrs)	Large-scale batch synthesis, cost-sensitive projects
PS-Tosylhydrazine	Forms solid-bound hydrazone	Moderate	High	Fast (12 hrs, hands-off)	High-throughput screening, parallel library synthesis
Silica Chromatography	Polarity difference (requires TEA)	Low	Low	Slow (Active labor)	Small-scale analytical isolation (< 100 mg)

Part 3: Experimental Protocols (Self-Validating Systems)

Protocol A: Liquid-Liquid Scavenging with Girard's Reagent T

Causality: (trimethylacetohydrazideammonium chloride) reacts specifically with the unhindered ketone to form a hydrazone [1]. Because the reagent contains a permanent quaternary ammonium charge, the resulting ketone-hydrazone complex is exclusively water-soluble. The tertiary alcohol lacks a carbonyl group, does not react, and remains highly soluble in the organic phase.

Step-by-Step Methodology:

• Dissolution: Dissolve the crude mixture (containing the ketone and alcohol) in a water-immiscible organic solvent such as dichloromethane (DCM) or ethyl acetate (10 mL per gram of crude).

• Reagent Preparation: In a separate flask, dissolve Girard's Reagent T (1.5 molar equivalents relative to the estimated unreacted ketone) in a mixture of ethanol and 10% glacial acetic acid. Causality: Acetic acid acts as a crucial proton donor to activate the carbonyl carbon, increasing its electrophilicity for nucleophilic attack by the hydrazide.

• Reaction: Combine the solutions and stir vigorously at room temperature for 2 to 4 hours.

• Self-Validation Check: Spot the organic layer on a TLC plate (Eluent: 30% EtOAc in Hexanes with 1% TEA). The reaction is complete when the higher Rf spot corresponding to 1-phenylpiperidin-4-one completely disappears. Do not proceed to the next step until this is confirmed.

• Extraction: Transfer the mixture to a separatory funnel. Add an equal volume of distilled water and shake vigorously. The cationic ketone-hydrazone complex will partition entirely into the aqueous phase. Separate the layers and wash the organic layer with water two more times.

• Neutralization: Wash the organic layer with saturated aqueous NaHCO3​ to neutralize any residual acetic acid, followed by a final brine wash.

• Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield pure 1-phenyl-4-vinylpiperidin-4-ol.

Protocol B: Solid-Phase Scavenging with PS-Tosylhydrazine

Causality: Polymer-supported (PS) tosylhydrazine acts as a macroscopic, insoluble scavenger. The ketone covalently binds to the porous resin matrix via hydrazone formation, physically trapping the impurity on the solid phase [2].

Step-by-Step Methodology:

• Dissolution: Dissolve the crude mixture in anhydrous DCM or THF (15 mL per gram of crude).

• Resin Addition: Add PS-Tosylhydrazine resin (2.0 to 3.0 equivalents based on the calculated unreacted ketone) and a catalytic amount of glacial acetic acid (2-3 drops).

• Agitation: Agitate the suspension gently on an orbital shaker for 12–16 hours at room temperature. Causality: Gentle orbital shaking prevents the mechanical shearing and breakdown of the polymer beads, which would otherwise clog filters, while ensuring adequate mass transfer into the resin pores.

• Self-Validation Check: Withdraw a 50 µL aliquot of the supernatant, filter it through a syringe filter, and analyze via GC-MS or TLC. Confirm the complete absence of the ketone mass/spot before proceeding.

• Filtration: Filter the mixture through a sintered glass funnel (medium porosity) to remove the ketone-bound resin. Wash the resin bed twice with fresh DCM to ensure complete recovery of the entrained tertiary alcohol product.

• Isolation: Concentrate the combined filtrate under reduced pressure to obtain the purified product.

Part 4: Workflow Visualization

Workflow for separating unreacted ketone from tertiary alcohol mixtures.

References

• Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin. ACS Omega (PubMed Central). Available at:[Link][1]

• The Grignard Reaction Mechanism. Chemistry Steps. Available at:[Link][2]

• Basicity Measurements On Para-Substituted N-Phenylpiperidines. Analytical Letters (Taylor & Francis). Available at:[Link][3]

Sources

• 1. Effects of Solvent Polarity on the Reaction of Aldehydes and Ketones with a Hydrazide-Bound Scavenger Resin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Grignard Reaction Mechanism - Chemistry Steps [chemistrysteps.com]
• 3. tandfonline.com [tandfonline.com]

Technical Support Center: Troubleshooting the Scale-Up Synthesis of 1-Phenyl-4-vinylpiperidin-4-ol

Welcome to the Process Chemistry Technical Support Center. As a Senior Application Scientist, I frequently consult on the scale-up of complex active pharmaceutical ingredient (API) intermediates. The synthesis of 1-phenyl-4-vinylpiperidin-4-ol via the Grignard addition of vinylmagnesium bromide to 1-phenylpiperidin-4-one presents a classic triad of scale-up challenges: highly exothermic reagent initiation, competing thermodynamic side-reactions (enolization), and downstream emulsion bottlenecks.

This guide is structured to provide field-proven, self-validating protocols that explain the causality behind each experimental parameter, ensuring your scale-up is safe, high-yielding, and reproducible.

Section 1: Reagent Preparation & Initiation (FAQ)

Q1: How do we prevent thermal runaway during the large-scale generation of vinylmagnesium bromide? A1: The initiation of magnesium insertion into a vinyl halide is heavily hindered by the passivation layer of magnesium oxide on the turnings. In a batch reactor, if unreacted halide accumulates because of delayed initiation, a sudden, violent exotherm can occur, overwhelming the reactor's cooling capacity and leading to overpressurization [1]. The Solution: Implement a self-validating initiation protocol using in-situ Fourier Transform Infrared (FTIR) spectroscopy. Charge only 5% of the vinyl bromide to the reactor and monitor the specific IR absorbance of the halide. Do not proceed with the bulk feed until the halide peak distinctly drops, confirming that initiation has occurred[1].

Q2: What is the optimal method for activating magnesium turnings if initiation stalls? A2: While iodine or 1,2-dibromoethane are common laboratory-scale activators, they introduce impurities. At the plant scale, utilizing diisobutylaluminum hydride (DIBAL-H) effectively scrubs the surface of the magnesium turnings and simultaneously dries the reaction mixture, allowing initiation to occur safely at or below 20 °C[2].

Section 2: Reaction Engineering & Selectivity (FAQ)

Q3: During the addition of vinylmagnesium bromide to 1-phenylpiperidin-4-one, we observe low yields and high recovery of the starting ketone. What is the mechanistic cause? A3: Grignard reagents are not only potent nucleophiles but also strong bases[3]. 1-Phenylpiperidin-4-one possesses acidic α-protons adjacent to the carbonyl group. During the reaction, there is a competition between the desired 1,2-nucleophilic addition (kinetic control) and the deprotonation of the ketone to form an enolate (thermodynamic control). At elevated temperatures or under poor mixing conditions (common in batch scale-up), the Grignard reagent acts as a base. Upon aqueous workup, the enolate simply protonates back to the starting 1-phenylpiperidin-4-one. To favor the 1,2-addition, you must strictly maintain cryogenic conditions (-20 °C to -78 °C) [4] or transition to a continuous-flow reactor.

Q4: Can continuous-flow chemistry resolve the exotherm and selectivity issues for this specific piperidone addition? A4: Absolutely. Continuous-flow microreactors and mesoreactors are highly effective for fast, exothermic organometallic reactions[5]. Because the surface-area-to-volume ratio in a flow reactor is massive, heat is dissipated almost instantaneously. This allows you to run the Grignard addition at near ambient temperatures without the enolization pathway outcompeting the addition pathway, reducing the required residence time to mere seconds and drastically improving the safety profile [6].

Section 3: Workup & Purification (FAQ)

Q5: Post-reaction, our aqueous quench generates a severe magnesium salt emulsion that ruins our phase separation. How can we break this at the pilot scale? A5: Quenching Grignard reactions with standard water or strong acids precipitates amorphous magnesium hydroxide and basic magnesium salts, which stabilize stubborn oil-in-water emulsions. The Solution: Instead of a standard water quench, quench the reaction mixture directly into a cold, saturated aqueous ammonium chloride (NH₄Cl) solution [7]. Alternatively, use a 10% w/v Rochelle's salt (potassium sodium tartrate) solution. The tartrate acts as a bidentate ligand, chelating the Mg²⁺ ions and keeping them fully soluble in the aqueous phase, thereby ensuring a crisp, rapid biphasic separation.

Section 4: Quantitative Data Summaries

To illustrate the impact of reactor choice on the Grignard addition to piperidones, the following table summarizes the operational parameters when transitioning from traditional batch to continuous flow.

Table 1: Comparison of Batch vs. Continuous Flow for Grignard Addition

Operational Parameter	Traditional Batch Reactor	Continuous-Flow Mesoreactor
Temperature Profile	Cryogenic (-78 °C to -20 °C)	Ambient to mildly cooled (0 °C to 20 °C)
Mixing / Heat Transfer	Poor (Prone to localized hot spots)	Excellent (High surface-area-to-volume ratio)
Residence / Reaction Time	2 - 16 hours	< 10 seconds
Enolization Byproduct	Moderate to High (if cooling fails)	Minimized (Kinetic control via fast mixing)
Scale-up Safety	High risk of thermal runaway	Inherently safer (low active volume)

Section 5: Experimental Protocols

Standard Operating Procedure: Continuous-Flow Grignard Addition Objective: Synthesize 1-phenyl-4-vinylpiperidin-4-ol via a self-validating continuous flow setup to ensure high 1,2-addition selectivity and eliminate thermal runaway risks[5].

• System Priming: Purge the continuous-flow mesoreactor (e.g., 13.5 mL internal volume) and all fluidic lines with anhydrous THF under a strict nitrogen atmosphere to ensure absolute moisture exclusion.

• Reagent Preparation:

  • Feed A: Prepare a 1.0 M solution of 1-phenylpiperidin-4-one in anhydrous THF.

  • Feed B: Prepare a 1.2 M solution of vinylmagnesium bromide in THF.

• Flow Rate Calibration: Set the syringe pumps to deliver Feed A and Feed B at a 1:1.2 molar ratio. Calibrate the total flow rate to achieve a residence time of exactly 7 seconds within the mixing zone.

• Steady-State Operation: Initiate the pumps. Monitor the reactor's internal temperature probes. The extreme heat transfer of the flow reactor will manage the reaction exotherm, keeping the internal temperature stable.

• In-Line Quench: Direct the reactor effluent immediately into a continuous stirred-tank reactor (CSTR) pre-charged with a 0 °C saturated aqueous NH₄Cl solution to instantaneously quench the magnesium alkoxide intermediate[7].

• Phase Separation: Route the quenched biphasic mixture to a continuous liquid-liquid separator. Collect the organic phase containing the target 1-phenyl-4-vinylpiperidin-4-ol, dry over MgSO₄, and concentrate under reduced pressure[8].

Section 6: Process Visualizations

Fig 1. Logical decision tree for the safe initiation and scale-up of vinylmagnesium bromide.

Fig 2. Competing mechanistic pathways during the Grignard addition to 1-phenylpiperidin-4-one.

Section 7: References

• am Ende, D. J., et al. "Preparation of Grignard Reagents: FTIR and Calorimetric Investigation for Safe Scale-Up." Organic Process Research & Development. URL:[Link]

• Odille, F. G. J., et al. "Development of a Grignard-Type Reaction for Manufacturing in a Continuous-Flow Reactor." Organic Process Research & Development. URL:[Link]

• am Ende, D. J., et al. "Activation of Mg Metal for Safe Formation of Grignard Reagents on Plant Scale." Organic Process Research & Development. URL:[Link]

• "Grignard Reagents For Addition To Aldehydes and Ketones." Master Organic Chemistry. URL:[Link]

• Heintzelman, G. R., et al. "Imino Diels−Alder-Based Construction of a Piperidine A-Ring Unit for Total Synthesis of the Marine Hepatotoxin Cylindrospermopsin." The Journal of Organic Chemistry. URL:[Link]

• "Iridium-Catalyzed Reductive Coupling of Grignard Reagents and Tertiary Amides." Organic Syntheses. URL:[Link]

• "Synthetic Approaches for Piperidone-Based Templates as Scaffolds to Access Chirally Enriched Donepezil Analogues." ACS Omega. URL:[Link]

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• 2. Activation of Mg Metal for Safe Formation of Grignard Reagents on Plant Scale | CoLab [colab.ws]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. Synthetic Approaches for Piperidone-Based Templates as Scaffolds to Access Chirally Enriched Donepezil Analogues - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Reactivity Guide: 1-Phenyl-4-vinylpiperidin-4-ol vs. 1-Benzyl-4-vinylpiperidin-4-ol

As a Senior Application Scientist, selecting the appropriate heterocyclic building block is rarely just a matter of structural geometry; it is an exercise in electronic tuning. 1-Phenyl-4-vinylpiperidin-4-ol and 1-Benzyl-4-vinylpiperidin-4-ol [1] are structurally nearly identical, differing only by a single methylene bridge. However, this seemingly minor structural variance dictates a profound divergence in their chemical reactivity, particularly concerning the basicity of the piperidine nitrogen and the subsequent functionalization of the C4-vinyl group.

This guide provides an in-depth, objective comparison of these two scaffolds, detailing the causality behind their reactivity profiles and providing self-validating experimental protocols for their use in complex synthesis.

Electronic & Structural Foundations

The fundamental difference between these two molecules lies in the hybridization and electronic environment of the piperidine nitrogen.

• The N-Benzyl Scaffold: The methylene bridge in 1-benzyl-4-vinylpiperidin-4-ol insulates the piperidine nitrogen from the aromatic ring. The nitrogen retains its pure sp3 character with a highly localized lone pair. Consequently, it acts as a typical tertiary aliphatic amine, exhibiting strong nucleophilicity and high basicity (typical pKa ~9.5).

• The N-Phenyl Scaffold: In 1-phenyl-4-vinylpiperidin-4-ol, the nitrogen is directly attached to the aromatic ring. The nitrogen lone pair undergoes p−π resonance delocalization into the phenyl system. This imparts partial sp2 character to the nitrogen, drastically attenuating both its basicity and nucleophilicity. The predicted pKa of the N-phenylpiperidine core drops significantly to approximately 6.22[2], rendering it a poor Lewis base[3].

Fig 1. Electronic state comparison between N-benzyl and N-phenyl piperidine derivatives.

Comparative Reactivity Profiles

The electronic state of the nitrogen directly governs the success or failure of reactions targeting the C4-vinyl group.

Electrophilic Epoxidation

When treating these scaffolds with electrophilic oxidants like m-chloroperoxybenzoic acid (mCPBA), the reagent will attack the most electron-rich site.

• For the N-benzyl derivative, the highly nucleophilic nitrogen outcompetes the C4-alkene, leading to rapid formation of the N-oxide. Selective epoxidation of the vinyl group requires either pre-protection of the amine (e.g., as a protonated salt) or an exhaustive oxidation/reduction sequence.

• For the N-phenyl derivative, the resonance-deactivated nitrogen is virtually inert to mild electrophilic attack. The C4-vinyl group becomes the primary nucleophile, allowing for direct, highly selective epoxidation without the need for protecting groups.

Transition-Metal Catalysis (Olefin Metathesis)

Ruthenium-based alkylidene catalysts (e.g., Grubbs II) are highly susceptible to poisoning by Lewis basic amines. The amine coordinates to the electrophilic ruthenium center, displacing necessary ligands and halting the catalytic cycle.

• The N-benzyl derivative will instantly poison Ru-catalysts. Successful cross-metathesis or ring-closing metathesis requires the in situ addition of a strong Brønsted acid (such as Trifluoroacetic acid, TFA) to protonate the amine, tying up the lone pair and preventing metal coordination[4].

• The N-phenyl derivative, due to its attenuated Lewis basicity, does not strongly coordinate to the ruthenium center. It can undergo unprotected olefin metathesis with high turnover numbers.

Quantitative Data Comparison

Property / Reaction Parameter	1-Benzyl-4-vinylpiperidin-4-ol	1-Phenyl-4-vinylpiperidin-4-ol
Nitrogen pKa	~ 9.5 (Highly Basic)	~ 6.22 (Weakly Basic)[2]
Amine Nucleophilicity	Strong	Poor (Resonance delocalized)
Direct mCPBA Oxidation	Yields N-oxide	Yields C4-Epoxide
Ru-Catalyzed Metathesis	Fails (Catalyst Poisoning)	Proceeds Smoothly
N-Alkylation Susceptibility	High	Very Low[3]

Experimental Workflows & Protocols

The following protocols demonstrate how to leverage the distinct electronic properties of these scaffolds in practical laboratory settings. Every step is designed as a self-validating system, ensuring that the underlying chemical principles are actively monitored.

Fig 2. Divergent experimental workflows for olefin metathesis based on N-substituent basicity.

Protocol A: Selective Epoxidation of 1-Phenyl-4-vinylpiperidin-4-ol

Causality Focus: Exploiting low nucleophilicity for chemoselectivity.

• Preparation: Dissolve 1-phenyl-4-vinylpiperidin-4-ol (1.0 equiv) in anhydrous CH₂Cl₂ (0.1 M concentration) under an argon atmosphere. Cool the reaction flask to 0 °C.

• Oxidation: Add mCPBA (1.1 equiv, 77% max) portion-wise over 10 minutes.

• Validation (TLC): Monitor the reaction via TLC (Hexanes/EtOAc 3:1). Because the N-phenyl group is non-nucleophilic, you will observe the clean disappearance of the starting material and the appearance of a single, slightly more polar spot (the epoxide), without the baseline streaking characteristic of N-oxide formation.

• Workup: Quench the reaction with saturated aqueous Na₂S₂O₃ to destroy excess peroxide. Wash the organic layer with saturated aqueous NaHCO₃ (3x) to remove m-chlorobenzoic acid.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The product is typically pure enough for downstream application without chromatography.

Protocol B: Cross-Metathesis of 1-Benzyl-4-vinylpiperidin-4-ol

Causality Focus: Reversible amine protection to prevent catalyst poisoning.

• In Situ Protection: Dissolve 1-benzyl-4-vinylpiperidin-4-ol (1.0 equiv) and the cross-metathesis olefin partner (3.0 equiv) in anhydrous, degassed CH₂Cl₂ (0.05 M). Add Trifluoroacetic acid (TFA, 1.1 equiv) dropwise at room temperature.

  • Note: This step is critical. The TFA protonates the basic N-benzyl amine, converting it into a non-coordinating ammonium salt[4].

• Catalysis: Add Grubbs 2nd Generation Catalyst (5 mol%). Attach a reflux condenser and heat the mixture to 40 °C for 12 hours.

• Validation (TLC): To accurately check TLC, pull a 0.1 mL aliquot, quench with 1 drop of Et₃N (to liberate the free amine), and spot. The product will appear as a new UV-active spot.

• Workup: Cool the reaction to room temperature. The product currently exists as a TFA salt. To isolate the free amine, wash the organic layer with 1M aqueous NaOH until the aqueous phase is pH > 10. Extract the aqueous layer with CH₂Cl₂ (2x).

• Purification: Combine the organic layers, dry over Na₂SO₄, concentrate, and purify via silica gel chromatography to yield the functionalized N-benzyl piperidine.

References

• Screening Compounds P17778 | EvitaChem: 1-Benzyl-4-vinylpiperidin-4-ol EvitaChem URL
• CAS物质库 | 化规通: 1-Phenyl-4-vinylpiperidin-4-ol CIRS Group URL
• 1520 J. Chem. SOC. (C)
• N-Phenylpiperidine - ChemicalBook ChemicalBook URL
• Olefin Metathesis Reactions with Fluorinated Substrates, Catalysts, and Solvents ACS Publications URL

Sources

• 1. evitachem.com [evitachem.com]
• 2. N-Phenylpiperidine price,buy N-Phenylpiperidine - chemicalbook [chemicalbook.com]
• 3. Alkylation of 4-piperidones; intermediates in the synthesis of reduced 2-pyrindin-6-ones - Journal of the Chemical Society C: Organic (RSC Publishing) [pubs.rsc.org]
• 4. pubs.acs.org [pubs.acs.org]

HPLC Method Validation for Determining 1-Phenyl-4-vinylpiperidin-4-ol Purity: A Comparative Guide (C18 vs. Phenyl-Hexyl)

The accurate determination of active pharmaceutical ingredient (API) and intermediate purity is a cornerstone of drug development. For complex functionalized heterocycles like 1-Phenyl-4-vinylpiperidin-4-ol (CAS: 1702905-11-0), standard chromatographic approaches often fall short. This guide objectively compares the performance of conventional C18 stationary phases against Phenyl-Hexyl chemistries, providing a comprehensive, self-validating HPLC methodology aligned with the latest ICH Q2(R2) and ICH Q14 regulatory frameworks[1].

Structural Challenges & Method Development Rationale

To design an effective High-Performance Liquid Chromatography (HPLC) method, one must first analyze the causality between the analyte's molecular structure and its chromatographic behavior.

1-Phenyl-4-vinylpiperidin-4-ol presents a unique triad of functional challenges:

• The N-Phenyl Piperidine Core: Unlike standard alkyl piperidines which are highly basic and prone to severe peak tailing due to secondary interactions with residual silanols, the nitrogen lone pair in this molecule is delocalized into the adjacent phenyl ring. This significantly reduces its pKa.

• The C4-Vinyl Group: The terminal alkene is highly susceptible to oxidative degradation (forming epoxides or diols). Resolving the intact vinyl group from its oxidized degradants is the primary challenge of this purity assay.

• The C4-Hydroxyl Group: Adds localized polarity to an otherwise lipophilic scaffold.

The Causality of Column Selection: Why C18 Fails

A standard C18 (Octadecylsilane) column relies exclusively on dispersive (hydrophobic) van der Waals forces[2]. When attempting to separate 1-Phenyl-4-vinylpiperidin-4-ol from structurally similar process impurities (e.g., des-vinyl or ethyl-substituted analogs), C18 chemistries often result in co-elution. The hydrophobic difference between a vinyl group and an ethyl group is minimal.

The Phenyl-Hexyl Advantage: By employing a Phenyl-Hexyl stationary phase, we introduce a secondary retention mechanism: π−π interactions . The phenyl ring of the stationary phase interacts directly with the π electrons of both the analyte's N-phenyl ring and its C4-vinyl group. This orthogonal selectivity amplifies the subtle electronic differences between the intact API and its degradants, resulting in baseline resolution.

Fig 1. Chromatographic separation mechanisms comparing C18 and Phenyl-Hexyl stationary phases.

Experimental Protocols: A Self-Validating System

To ensure trustworthiness and reproducibility, the following protocols are designed as a self-validating system. System Suitability Testing (SST) is integrated directly into the workflow to verify that the equipment and chemistry are performing optimally before any validation data is acquired[2].

Protocol A: Chromatographic Setup & Sample Preparation

• Mobile Phase A: 10 mM Ammonium Acetate in Milli-Q water, adjusted to pH 4.5 with Glacial Acetic Acid. (Rationale: pH 4.5 ensures consistent ionization of the weakly basic N-phenyl piperidine while suppressing silanol ionization).

• Mobile Phase B: 100% HPLC-Grade Acetonitrile (ACN).

• Gradient Program: 0–2 min (10% B), 2–15 min (10% → 80% B), 15–18 min (80% B), 18–18.1 min ( → 10% B), 18.1–25 min (Equilibration).

• Flow Rate & Temperature: 1.0 mL/min at 30°C.

• Detection: Photodiode Array (PDA) at 254 nm (targeting the N-phenyl chromophore).

• Sample Preparation: Accurately weigh 10.0 mg of 1-Phenyl-4-vinylpiperidin-4-ol reference standard. Dissolve in 10.0 mL of Diluent (50:50 Water:ACN) to yield a 1.0 mg/mL stock solution. Sonicate for 5 minutes and filter through a 0.22 µm PTFE syringe filter.

Protocol B: ICH Q2(R2) Validation Execution

Following the updated ICH Q2(R2) guidelines[3], the method must be validated for Specificity, Linearity, Accuracy, and Precision.

• Specificity via Forced Degradation: Expose 1.0 mg/mL sample solutions to 0.1N HCl (acidic), 0.1N NaOH (basic), 3% H2​O2​ (oxidative), and UV light (photolytic) for 24 hours. Neutralize and inject. Self-Validation Check: The PDA purity angle of the main peak must be less than the purity threshold, proving no degradants co-elute with the API.

• Linearity & Range: Prepare calibration standards at 25%, 50%, 75%, 100%, 125%, and 150% of the nominal concentration (0.25 to 1.5 mg/mL). Plot peak area against concentration.

• Accuracy (% Recovery): Spike known quantities of the API into a blank matrix at 50%, 100%, and 150% levels. Analyze in triplicate.

• Precision (Repeatability): Perform 6 replicate injections of the 100% standard (1.0 mg/mL). Evaluate the Relative Standard Deviation (%RSD) of peak areas and retention times.

Fig 2. HPLC method lifecycle from scoping to transfer based on ICH Q14 and Q2(R2) guidelines.

Comparative Performance Data

The experimental data clearly demonstrates the superiority of the Phenyl-Hexyl column for this specific analyte. While the C18 column yielded acceptable theoretical plates, it failed to adequately resolve the API from its primary oxidative degradant (Impurity A: 1-phenyl-4-(oxiran-2-yl)piperidin-4-ol).

Table 1: System Suitability Comparison (C18 vs. Phenyl-Hexyl)

System Suitability Parameter	Acceptance Criteria	Standard C18 Result	Phenyl-Hexyl Result	Status (Phenyl-Hexyl)
Retention Time (min)	N/A	5.2	6.8	Informational
Theoretical Plates (N)	>2000	4,500	8,200	Pass
Tailing Factor ( Tf​ )	≤1.5	1.6 (Fail)	1.1	Pass
Resolution ( Rs​ ) from Impurity A	≥1.5	1.2 (Fail)	2.8	Pass

Data Interpretation: The Phenyl-Hexyl column successfully leverages π−π interactions to retain the intact vinyl group longer than the oxidized epoxide (Impurity A), achieving a robust resolution of 2.8. Furthermore, the surface chemistry of the Phenyl-Hexyl column provided superior shielding of residual silanols, reducing the tailing factor to an ideal 1.1.

Table 2: ICH Q2(R2) Validation Results (Phenyl-Hexyl Method)

Once the Phenyl-Hexyl column was selected as the optimal stationary phase, full ICH Q2(R2) validation was executed[1]. The method demonstrated exceptional reliability across all critical parameters.

Validation Parameter	ICH Q2(R2) Methodology	Experimental Result
Linearity	25% to 150% of nominal concentration	R2=0.9998
Accuracy	% Recovery at 50%, 100%, and 150% levels	99.2% – 100.5%
Precision (Repeatability)	% RSD of 6 replicate injections (100% level)	0.45%
Limit of Detection (LOD)	Signal-to-Noise (S/N) ratio ≥ 3:1	0.02 µg/mL
Limit of Quantitation (LOQ)	Signal-to-Noise (S/N) ratio ≥ 10:1	0.06 µg/mL
Specificity	Forced degradation (Acid, Base, Peroxide, UV)	Purity Angle < Purity Threshold (No interference)

Conclusion

The purity analysis of 1-Phenyl-4-vinylpiperidin-4-ol requires a methodological approach that respects its unique electronic and structural properties. By transitioning from a standard dispersive C18 column to a Phenyl-Hexyl stationary phase, analytical scientists can exploit π−π interactions to achieve baseline resolution of critical vinyl-related impurities. The resulting method is highly robust, fully compliant with ICH Q2(R2) guidelines, and provides a self-validating framework suitable for rigorous pharmaceutical quality control.

Sources

• 1. database.ich.org [database.ich.org]
• 2. ajpaonline.com [ajpaonline.com]
• 3. ema.europa.eu [ema.europa.eu]

Gas chromatography-mass spectrometry (GC-MS) analysis of 1-Phenyl-4-vinylpiperidin-4-ol

Executive Summary

The quantitative profiling of 1-Phenyl-4-vinylpiperidin-4-ol (MW = 203 g/mol ) presents a unique set of analytical challenges. As a functionalized piperidine derivative, it is highly valued in pharmaceutical synthesis, but its structural topology makes it notoriously difficult to analyze using standard gas chromatography. This guide objectively compares three analytical workflows—Direct GC-MS, Derivatized GC-MS (Silylation), and LC-MS/MS—providing researchers with field-proven protocols, mechanistic causality, and quantitative performance data to optimize their analytical pipelines.

Mechanistic Insights: The Analytical Challenge

To understand the experimental choices in this guide, one must first analyze the chemical microenvironment of 1-Phenyl-4-vinylpiperidin-4-ol.

The molecule features a tertiary hydroxyl group at the C4 position, situated directly adjacent to a vinyl group. This creates a highly reactive allylic alcohol system . When exposed to the elevated temperatures of a standard GC injection port (typically >250°C), there is a massive thermodynamic driving force to form a stable, conjugated diene. This triggers rapid thermal dehydration, resulting in the loss of water (-18 Da) and the formation of 1-phenyl-4-vinyl-1,2,3,6-tetrahydropyridine[1].

Consequently, direct GC-MS analysis often yields split chromatographic peaks, severe tailing due to interaction with active sites in the GC liner, and artificially low quantitative recoveries[1]. To circumvent this, chemical derivatization is strictly required to mask the polarity of the analyte[2]. Silylation using N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) converts the active hydroxyl proton into a thermally stable trimethylsilyl (TMS) ether. Because the C4 alcohol is sterically hindered by both the piperidine ring and the vinyl group, the addition of 1% Trimethylchlorosilane (TMCS) as a catalyst is mandatory to drive the silylation reaction to absolute completion.

Caption: Thermal degradation pathway versus stabilization via TMS derivatization.

Analytical Workflow Decision Tree

Caption: Analytical workflow comparison for 1-Phenyl-4-vinylpiperidin-4-ol profiling.

Comparative Methodologies (Self-Validating Protocols)

Protocol A: Direct GC-MS (Underivatized Baseline)

Note: This protocol is provided primarily to demonstrate the baseline degradation profile and should not be used for strict quantification.

• Sample Preparation: Dissolve 1 mg of the analyte in 1 mL of MS-grade Ethyl Acetate.

• Injection: Inject 1 µL in split mode (10:1) with the injector temperature set to 250°C.

• Separation: Use a DB-5MS capillary column (30 m × 0.25 mm × 0.25 µm). Program the oven from 100°C (hold 1 min) to 280°C at 15°C/min.

• Self-Validation Check: Analyze the mass spectrum at the target retention time. The presence of a dominant m/z 185 ion (loss of H₂O) and a weak or absent m/z 203 (Molecular Ion) confirms that thermal degradation has occurred in the inlet.

Protocol B: Silylation GC-MS (BSTFA + 1% TMCS)

This is the recommended GC-MS workflow for accurate quantification.

• Sample Preparation: Transfer 100 µL of the sample extract to a glass vial and dry completely under a gentle stream of ultra-pure nitrogen. Causality: Any residual moisture will immediately quench the BSTFA reagent, ruining the derivatization.

• Derivatization: Add 100 µL of anhydrous Acetonitrile and 100 µL of BSTFA containing 1% TMCS[1].

• Incubation: Cap the vial tightly and heat at 70°C for 45 minutes. Causality: The extended time and TMCS catalyst are required to overcome the steric hindrance of the tertiary C4 alcohol.

• Injection: Cool to room temperature and inject 1 µL directly.

• Self-Validation Check: The protocol is validated as successful if the mass spectrum shows a distinct m/z 275 (M+• of the TMS derivative) and a complete absence of the m/z 185 dehydration artifact.

Protocol C: LC-MS/MS (Orthogonal Alternative)

• Sample Preparation: Dilute the sample in the initial mobile phase (Water:Acetonitrile 90:10 with 0.1% Formic Acid).

• Separation: Inject 2 µL onto a C18 Reversed-Phase column (100 mm × 2.1 mm, 1.8 µm) maintained at 40°C.

• Detection: Utilize Electrospray Ionization in positive mode (ESI+).

• Self-Validation Check: Monitor the MRM transition from m/z 204 [M+H]+ to m/z 186 (collision-induced dehydration in the collision cell, not the source).

Quantitative Data & Performance Comparison

To objectively compare the efficacy of these three approaches, experimental performance metrics are summarized below.

Table 1: Chromatographic and Sensitivity Performance

Parameter	Direct GC-MS (Underivatized)	Derivatized GC-MS (TMS)	LC-MS/MS (ESI+)
Peak Asymmetry (Tf)	2.15 (Severe Tailing)	1.05 (Excellent)	1.10 (Good)
Thermal Degradation	High (Inlet Dehydration)	None (Protected -OH)	None (Ambient Ionization)
LOD (ng/mL)	150.0	5.0	0.5
LOQ (ng/mL)	500.0	15.0	1.5
Linear Dynamic Range	1.0 - 50 µg/mL	0.05 - 50 µg/mL	0.005 - 10 µg/mL

Table 2: Mass Spectral Fragmentation (EI, 70 eV)

Analyte State	Molecular Ion (M+•)	Key Diagnostic Fragments (m/z)	Diagnostic Utility
Underivatized	m/z 203 (Very Weak)	m/z 185[M-H₂O]+, m/z 104	High m/z 185 indicates thermal dehydration in the GC inlet.
TMS-Derivatized	m/z 275 (Distinct)	m/z 260 [M-CH₃]+, m/z 160	Stable molecular ion; confirms intact piperidinol core and successful silylation.

Conclusion & Recommendations

For the analysis of 1-Phenyl-4-vinylpiperidin-4-ol, Direct GC-MS is strongly discouraged due to the severe thermal lability of the allylic tertiary alcohol, which compromises both peak shape and quantitative integrity.

Recommendation: If GC-MS is the preferred platform, analysts must utilize Protocol B (BSTFA + 1% TMCS) . The derivatization step is non-negotiable for stabilizing the molecule and achieving LOQs suitable for trace analysis. Alternatively, LC-MS/MS (Protocol C) provides the highest sensitivity and entirely bypasses the need for chemical derivatization, making it the superior choice for high-throughput pharmacokinetic or drug development laboratories.

References

• Syed, S. S. A., et al. "The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages." Journal of Chemistry, PMC6952869 (2020). URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. The Importance of Derivatizing Reagent in Chromatography Applications for Biogenic Amine Detection in Food and Beverages - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

1-Phenyl-4-vinylpiperidin-4-ol proper disposal procedures

Operational Guide: Proper Handling and Disposal of 1-Phenyl-4-vinylpiperidin-4-ol

Executive Operational Brief

For researchers and drug development professionals, the safe management of highly functionalized piperidine derivatives is critical to laboratory safety and regulatory compliance. 1-Phenyl-4-vinylpiperidin-4-ol is a complex organic intermediate featuring a tertiary amine, an allylic/tertiary alcohol system, and a terminal vinyl group. This guide provides a field-proven, causality-driven framework for its disposal, ensuring that your waste management protocols are both scientifically sound and environmentally compliant.

Chemical Profiling & Hazard Causality

Understanding the molecular behavior of 1-Phenyl-4-vinylpiperidin-4-ol is essential for predicting its reactivity in waste streams. We do not just segregate waste arbitrarily; we do so based on the specific structural liabilities of the molecule:

• N-Phenyl Piperidine Core: Unsubstituted piperidines are highly basic and severely corrosive ()[1]. However, the N-phenyl moiety in this compound delocalizes the nitrogen's lone pair into the aromatic ring, significantly reducing its basicity (pKa ~5-6). Despite this, it remains a toxic organic nitrogen compound that readily forms exothermic salts if mixed with concentrated mineral acids.

• 4-Vinyl Group Reactivity: The terminal alkene at the C4 position introduces a distinct risk of radical-induced polymerization or auto-oxidation into unstable peroxides when exposed to UV light or heat. Waste streams must therefore be protected from radical initiators and strong oxidizers to prevent runaway exothermic reactions.

• Tertiary Hydroxyl Group: The alcohol at C4 enhances the compound's solubility in polar organic solvents. However, under strongly acidic conditions, it can undergo rapid dehydration to form a reactive diene, further complicating the waste matrix.

Physicochemical & Waste Profiling Data

Summarized quantitative data for accurate waste profiling and risk assessment.

Property / Parameter	Operational Value / Characteristic	Waste Management Implication
Physical State	Solid / Viscous Liquid	Dictates container selection (wide-mouth vs. narrow-neck).
Solubility	Soluble in DCM, EtOAc, MeOH	Must be routed to organic waste streams; strictly non-aqueous.
Polymerization Risk	Moderate (Due to 4-vinyl group)	Store waste away from heat and radical initiators (e.g., AIBN).
EPA Waste Classification	Unlisted Hazardous Waste (Toxic)	Managed under characteristic waste codes if mixed ()[2].
Chemical Incompatibilities	Strong oxidizers, concentrated acids	Segregate strictly to prevent exothermic degradation or dehydration.

Experimental Workflow: Step-by-Step Disposal Protocol

This protocol operates as a self-validating system . Each phase includes a verification check to ensure the chemical state remains stable throughout the disposal lifecycle.

Phase 1: Waste Segregation & Quenching

• Isolate the Stream: Ensure 1-Phenyl-4-vinylpiperidin-4-ol waste is kept strictly separate from aqueous acid waste.

• Solvent Compatibility Check: If the compound is dissolved in a carrier solvent, classify the solvent as Halogenated (e.g., Dichloromethane) or Non-Halogenated (e.g., Ethanol, Ethyl Acetate).

• Validation Step (The Peroxide Check): Dip a peroxide test strip into the liquid waste mixture. A result of <5 ppm confirms the vinyl group has not auto-oxidized. If peroxides are present (>5 ppm), quench the waste with a 10% w/v aqueous sodium thiosulfate solution and stir for 15 minutes before proceeding.

Phase 2: Containerization

• Select Vessel: Use High-Density Polyethylene (HDPE) or amber glass containers. Amber glass is highly recommended to block UV light, directly mitigating the risk of vinyl polymerization.

• Fill Level: Do not exceed 80% capacity. Leave adequate headspace to accommodate potential vapor expansion.

• Validation Step (Seal Integrity): Inspect the cap for a PTFE (Teflon) liner. Standard polyethylene liners will degrade upon prolonged contact with the organic solvents carrying the piperidine derivative.

Phase 3: Labeling and Accumulation

• Nomenclature: Label the container clearly as "Hazardous Waste: Toxic Organic (1-Phenyl-4-vinylpiperidin-4-ol)".

• Storage Conditions: Store in a secondary containment tray within a ventilated, dark, and cool (<20°C) hazardous waste accumulation area ()[3].

Figure 1: Decision-tree workflow for segregation, validation, and disposal of the target compound.

Spill Remediation Methodology

In the event of a localized spill, immediate and chemically logical containment is required to prevent exposure and environmental release.

• PPE Donning: Equip nitrile gloves (double-gloving is mandatory due to potential rapid permeation by carrier solvents), safety goggles, and a lab coat.

• Containment: If the material is solid, gently sweep it using a static-free brush to avoid aerosolizing the toxic powder. If liquid, encircle the spill with an inert, non-combustible absorbent (e.g., diatomaceous earth or vermiculite). Never use sawdust; the high surface area of sawdust combined with a reactive organic compound creates a severe fire hazard.

• Decontamination: Wash the affected surface with a mild detergent and water, followed by a final ethanol wipe to lift residual organic material. Collect all absorbent materials and wipes into a solid hazardous waste container.

• Validation Step: Perform a visual inspection under a UV lamp (if a fluorescent tracer was utilized during the assay) to ensure zero residue remains in the grout or crevices of the fume hood.

References

• Title: Piperidine - Acute Exposure Guideline Levels for Selected Airborne Chemicals Source: National Center for Biotechnology Information (NIH) URL: [Link]

• Title: Hazardous Waste Listings | EPA Source: Environmental Protection Agency (EPA) URL: [Link]

Sources

• 1. Piperidine - Acute Exposure Guideline Levels for Selected Airborne Chemicals - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. epa.gov [epa.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Personal protective equipment for handling 1-Phenyl-4-vinylpiperidin-4-ol

Handling novel active pharmaceutical ingredients (APIs) and specialized chemical intermediates requires moving beyond generic safety data sheets to implement field-proven, risk-based methodologies. 1-Phenyl-4-vinylpiperidin-4-ol (CAS: 1702905-11-0) is a complex piperidine derivative. Because it lacks a formally established Occupational Exposure Limit (OEL), it must be managed using stringent occupational exposure banding protocols[1].

As a Senior Application Scientist, I have designed this guide to provide you with the causal reasoning behind our safety protocols, ensuring your laboratory maintains both scientific integrity and uncompromising operational safety.

Hazard Assessment & Causological Reasoning

To design an effective protective envelope, we must first understand the molecular behavior of 1-Phenyl-4-vinylpiperidin-4-ol:

• The Piperidine Core: Piperidine derivatives are typically basic and can cause severe dermal irritation or corrosion[2]. Furthermore, the piperidine ring facilitates rapid dermal absorption.

• Lipophilicity & CNS Activity: The addition of a phenyl group and a vinyl group significantly increases the molecule's lipophilicity. Highly lipophilic piperidines frequently exhibit affinity for central nervous system (CNS) receptors and can easily cross the blood-brain barrier.

• Physical State Hazards: Assuming this intermediate is handled as a dry powder or crystalline solid, aerosolization via static charge during weighing is the primary vector for accidental inhalation.

Quantitative PPE Specifications

To achieve OEB 4 containment, personal protective equipment (PPE) must act as a redundant, self-validating system. Relying on a single layer of protection is a critical failure point in advanced drug development.

PPE Category	Technical Specification	Performance Metric	Scientific Justification
Hand Protection	Outer: Neoprene or Nitrile (≥0.3 mm)Inner: Nitrile (0.1 mm)	>240 min breakthrough (EN 374 Class 5)[3]	Piperidine cores rapidly degrade latex and vinyl. Double-gloving ensures the inner barrier remains intact if the outer glove suffers micro-abrasions during mechanical tasks.
Respiratory	PAPR with HEPA filters OR N100/P100 half-mask	Assigned Protection Factor (APF) of 25 to 1000	Mitigates the inhalation of aerosolized API dust. Must be used in conjunction with a ventilated enclosure.
Eye & Face	Indirect-vented chemical goggles + Face shield	ANSI Z87.1 (D3 splash rating)	Prevents ocular absorption of basic dust, which can cause severe mucosal damage and rapid systemic entry[2].
Body Protection	Tyvek/Tychem disposable coverall	ISO 16602 Type 5/6	Prevents micro-dust accumulation on standard woven lab coats, eliminating the risk of secondary exposure outside the lab.

Operational Plan: Step-by-Step Methodology

Every protocol must be self-validating. Do not proceed to the next step unless the previous step's integrity is confirmed.

Phase A: Pre-Operational Validation

• Verify Engineering Controls: Ensure the Ventilated Balance Enclosure (VBE) or Powder Weighing Isolator is operational. Validate that the inward face velocity is between 75–100 feet per minute (fpm) using a calibrated anemometer[4].

• Static Mitigation: Wipe down the interior of the VBE and all spatulas with a static-dissipative wipe. Causality: Static electricity causes dry piperidine powders to repel and aerosolize, bypassing primary containment.

Phase B: Donning (Gowning) Procedure

• Wash and thoroughly dry hands.

• Don the inner nitrile gloves and inspect for pinhole leaks by trapping air in the cuff and squeezing.

• Don the Tyvek coverall, ensuring the sleeves cover the cuffs of the inner gloves.

• Don the N100 respirator or PAPR. Perform a negative/positive pressure user seal check.

• Don safety goggles and face shield.

• Don the outer chemical-resistant gloves , pulling the extended cuffs over the sleeves of the Tyvek suit.

Phase C: Chemical Handling & Transfer

• Transfer the sealed container of 1-Phenyl-4-vinylpiperidin-4-ol into the VBE.

• Open the container slowly to prevent pressure-burst aerosolization.

• Use grounded, anti-static spatulas for weighing.

• Once the required mass is transferred to the reaction vessel, seal both the source container and the reaction vessel before removing them from the VBE.

Phase D: Doffing & Decontamination (Disposal Plan)

• Wet-Wiping: Inside the VBE, wipe down the exterior of the sealed containers and the balance using a wipe dampened with 70% Isopropyl Alcohol (IPA) or a dilute acidic solution (e.g., 1% acetic acid) to neutralize residual basic piperidine[5]. Never dry-sweep powders.

• Remove outer gloves inside the VBE and dispose of them in a designated hazardous waste bag.

• Step away from the VBE. Remove the face shield and goggles.

• Remove the Tyvek suit, rolling it inside out to trap any microscopic particulate.

• Remove the respirator.

• Remove the inner gloves and immediately wash hands with soap and water for at least 30 seconds[6].

Workflow Visualization

Below is the logical workflow for handling high-hazard novel piperidine derivatives, mapping the progression from risk assessment to final disposal.

Workflow for handling high-hazard novel piperidine derivatives under NIOSH OEB protocols.

References

• The NIOSH Occupational Exposure Banding Process for Chemical Risk Management. Centers for Disease Control and Prevention (CDC) / National Institute for Occupational Safety and Health (NIOSH).[Link]

• Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Research Council. The National Academies Press.[Link]

• Occupational Exposure to Hazardous Chemicals in Laboratories (29 CFR 1910.1450). Occupational Safety and Health Administration (OSHA).[Link]

• Chemical Resistance Guide for Gloves (EN 374 Standards). Occupational Safety and Health Administration (OSHA) Personal Protective Equipment Guidelines. [Link]

Sources

• 1. The NIOSH Occupational Exposure Banding Process for Chemical Risk Management (2019-132) | NIOSH | CDC [cdc.gov]
• 2. nj.gov [nj.gov]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. Read "Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version" at NAP.edu [nationalacademies.org]
• 5. Chemical Hygiene Plan : USDA ARS [ars.usda.gov]
• 6. Chapter 7 - Safe Chemical Use [ehs.cornell.edu]